Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Workflows of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Executive Summary

In modern drug discovery, the rapid generation of structurally diverse molecular libraries relies heavily on highly functionalized, orthogonally reactive building blocks. Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate represents a premier trifunctional scaffold. Featuring a highly electrophilic chlorosulfonyl group, a transition-metal-reactive aryl bromide, and a modifiable ethyl ester, this compound enables multi-vector diversification.

This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and self-validating experimental protocols designed for medicinal chemists and process scientists.

Structural and Physicochemical Profiling

Understanding the physical parameters of this building block is critical for optimizing storage, handling, and reaction conditions. The compound is derived from the base scaffold [1], which is subsequently functionalized via electrophilic aromatic substitution to introduce the moisture-sensitive sulfonyl chloride moiety[2].

Quantitative Data Summary

Property	Value	Method / Source Grounding
Chemical Formula	C₇H₆BrClO₄S₂	Calculated based on IUPAC nomenclature
Molecular Weight	333.60 g/mol	Calculated
Base Scaffold	Ethyl 2-bromothiophene-3-carboxylate	[1]
Physical State	Colorless to pale yellow liquid/solid	Extrapolated from analogous thiophenes[2][3]
Solubility	DCM, THF, DMF, DMSO	Experimental consensus for sulfonyl chlorides
Storage Conditions	2–8 °C, Anhydrous, Inert Atmosphere	Required due to -SO₂Cl hydrolysis sensitivity[4]

Mechanistic Insights: Orthogonal Reactivity

The true value of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate lies in its orthogonal reactivity . A successful synthetic workflow depends on understanding the causality behind the chemoselectivity of its three functional groups:

• The Chlorosulfonyl Group (-SO₂Cl) at C5: This is the most reactive site. The strong electron-withdrawing effect of the two sulfonyl oxygen atoms renders the sulfur center highly susceptible to nucleophilic attack by amines[5]. Reactions here must be conducted at low temperatures (0 °C) to prevent exothermic degradation.

• The Ethyl Ester (-COOEt) at C3: Moderately reactive. It remains stable during low-temperature sulfonamidation but can be selectively hydrolyzed (saponified) using aqueous lithium hydroxide (LiOH) to yield a carboxylic acid for subsequent amide coupling.

• The Aryl Bromide (-Br) at C2: Inert to standard nucleophilic acyl substitution. It is strictly reserved for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings). The steric hindrance at the 2-position requires specific bidentate phosphine ligands (like dppf) to facilitate the oxidative addition of Pd(0)[1].

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems , ensuring that each step provides internal analytical feedback to confirm success before proceeding to the next synthetic node.

Regioselective Chlorosulfonation of the Base Scaffold

Causality: The regioselective synthesis relies on the inherent electronic properties of the starting material, [3]. The thiophene ring is deactivated at the 4-position by the electron-withdrawing ester. However, the C5 position (alpha to the sulfur heteroatom) remains highly susceptible to electrophilic aromatic substitution.

Step-by-Step Protocol:

• Preparation: Dissolve Ethyl 2-bromothiophene-3-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the reaction flask to 0 °C using an ice-water bath.

• Addition: Dropwise, add chlorosulfonic acid (ClSO₃H, 3.0 eq). Causality: Excess acid is required as it acts as both the electrophile source and the solvent for the intermediate sulfonic acid conversion to the sulfonyl chloride.

• Reaction: Stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 4 hours.

• Quenching: Carefully pour the mixture over crushed ice to quench unreacted chlorosulfonic acid. Extract with DCM.

• Self-Validation: Analyze via TLC (Hexanes/EtOAc 8:2). The product will show a distinct lower Rf value than the starting material. GC-MS will confirm the mass shift from 235.1 g/mol to 333.6 g/mol , retaining the characteristic 1:1 bromine isotope pattern.

Chemoselective Sulfonamidation

Causality: To functionalize the -SO₂Cl group without hydrolyzing the ester, a non-nucleophilic base and an aprotic solvent must be utilized[2].

Step-by-Step Protocol:

• Preparation: Dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 eq) in anhydrous DCM at 0 °C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Causality: DIPEA is sterically hindered; it scavenges the HCl byproduct without acting as a nucleophile, preventing unwanted side reactions.

• Amine Addition: Add the desired primary or secondary amine (1.1 eq) dropwise.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature for 2 hours.

• Self-Validation: Monitor via LC-MS. The disappearance of the starting material mass and the appearance of the sulfonamide product mass (M+H) confirms successful conversion. The retention of the bromine isotopic pattern validates that the C-Br bond remains intact.

Suzuki-Miyaura Cross-Coupling

Causality: Functionalization of the C2 position requires overcoming steric hindrance. A robust palladium catalyst and a mild base are selected to prevent premature ester cleavage.

Step-by-Step Protocol:

• Preparation: In a microwave vial, combine the sulfonamide intermediate (1.0 eq), a substituted aryl boronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1). Add Pd(dppf)Cl₂ (0.05 eq). Causality: The biphasic solvent ensures solubility of both organic and inorganic components, while Pd(dppf)Cl₂ provides a stable complex capable of oxidative addition into the hindered C-Br bond.

• Reaction: Seal the vial and heat at 90 °C for 4 hours.

• Self-Validation: Post-reaction ¹H-NMR will confirm the loss of the bromine isotope pattern in MS and the appearance of new aromatic signals corresponding to the coupled boronic acid derivative.

Visualization: Divergent Synthetic Workflows

The orthogonal reactivity of this scaffold allows for divergent pathways, making it highly valuable for library generation in drug discovery (e.g., synthesizing analogs of NSAIDs like Tenoxicam[5]).

Divergent synthetic workflows for functionalizing the thiophene scaffold.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11390678, Ethyl 2-bromothiophene-3-carboxylate." PubChem, [Link].

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Reactivity Profile of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate: A Comprehensive Technical Guide

Executive Summary

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a highly versatile, tri-functional heterocyclic building block widely utilized in medicinal chemistry, agrochemical development, and organic materials science[1][2]. The compound features a stable aromatic thiophene core decorated with three orthogonal reactive sites: a highly electrophilic chlorosulfonyl group at C5, a cross-coupling-ready bromine atom at C2, and a derivatizable ethyl ester at C3.

This whitepaper provides an in-depth analysis of the compound's reactivity profile, detailing the causality behind experimental choices, orthogonal synthetic strategies, and self-validating protocols required to leverage this synthon in complex drug discovery workflows, such as the synthesis of Hepatitis B inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs)[3][4].

Structural Analysis & Orthogonal Reactivity

The synthetic utility of this compound lies in its precisely tuned electronic distribution. The electron-withdrawing nature of the ethyl ester at the C3 position depletes the electron density of the thiophene ring. This electronic depletion accomplishes two critical functions:

• Hyper-activation of the C5-Chlorosulfonyl Group: It increases the electrophilicity of the sulfur atom, making it highly susceptible to nucleophilic attack by amines and alcohols[5].

• Facilitation of Oxidative Addition at C2: It weakens the C2–Br bond, lowering the activation energy required for palladium-catalyzed cross-coupling reactions[6].

Because these three functional groups react under entirely different mechanistic conditions (nucleophilic substitution, transition-metal catalysis, and acyl substitution), they offer true orthogonal reactivity .

Orthogonal reactivity sites of the functionalized thiophene scaffold.

Reactivity Node 1: The 5-Chlorosulfonyl Group

The chlorosulfonyl group is the most kinetically reactive site on the molecule. It is highly moisture-sensitive and will rapidly hydrolyze to a sulfonic acid if exposed to ambient humidity[3]. Therefore, in any multi-step synthetic sequence, the chlorosulfonyl group must be reacted first to form a stable sulfonamide or sulfonate ester[4].

Causality of Experimental Design

• Solvent Choice: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) is strictly required to prevent competitive hydrolysis.

• Base Selection: An organic non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), is used to neutralize the HCl byproduct. Using aqueous inorganic bases at this stage would destroy the starting material.

• Temperature Control: The reaction is highly exothermic. Reagents must be mixed at 0 °C to prevent degradation and side reactions, then allowed to warm to room temperature[4].

Step-by-Step Protocol: Sulfonamide Synthesis

• Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere.

• Dissolution: Dissolve 1.0 equivalent of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate in anhydrous DCM (0.2 M concentration).

• Cooling & Base Addition: Cool the solution to 0 °C using an ice bath. Add 2.5 equivalents of anhydrous DIPEA.

• Amine Addition: Add 1.1 equivalents of the desired primary or secondary amine dropwise.

• Reaction & Monitoring: Remove the ice bath and allow the mixture to stir at room temperature. Monitor via TLC (Hexanes/EtOAc). The highly polar chlorosulfonyl starting material will convert to a less polar, UV-active sulfonamide spot.

• Workup (Self-Validating): Quench with 1M HCl (aqueous) to protonate and remove excess amine and DIPEA. Extract with DCM. The organic layer contains the product. Wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Reactivity Node 2: The 2-Bromo Position

Once the sensitive chlorosulfonyl group is secured as a sulfonamide, the C2-bromine atom becomes the primary target for structural elaboration. The thiophene ring readily undergoes palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Stille couplings)[5][6].

Causality of Experimental Design

• Catalyst System: Pd(dppf)Cl₂ is highly effective for thiophene cross-couplings because the bidentate dppf ligand facilitates both oxidative addition into the electron-deficient C-Br bond and subsequent reductive elimination[6].

• Aqueous Base Compatibility: Because the chlorosulfonyl group was previously converted to a robust sulfonamide, the molecule can now withstand the aqueous basic conditions (e.g., K₂CO₃ in H₂O) required to activate the boronic acid in a Suzuki coupling.

Step-by-Step Protocol: Suzuki-Miyaura Cross-Coupling

• Reagent Assembly: To a Schlenk flask, add the bromothiophene-sulfonamide intermediate (1.0 eq), an arylboronic acid (1.2 eq), K₂CO₃ (3.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Degassing: Add a solvent mixture of 1,4-Dioxane and H₂O (4:1 ratio). Degas the mixture by bubbling argon through the solution for 15 minutes. Causality: Oxygen rapidly degrades Pd(0) to inactive Pd(II) species, halting the catalytic cycle.

• Heating: Heat the reaction mixture to 90 °C for 4–8 hours.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove palladium black. Partition the filtrate between EtOAc and water. Extract, dry, and purify via flash column chromatography.

Reactivity Node 3: The 3-Ethyl Ester Group

The ethyl ester serves a dual purpose: it acts as a directing/activating group during the initial synthesis of the thiophene core, and it serves as a protecting group for the C3-carboxylic acid. In the final stages of API synthesis, the ester is typically hydrolyzed to unmask the free carboxylic acid, which can then be used for biological target binding or further amidated[1][7].

Step-by-Step Protocol: Ester Saponification

• Dissolution: Dissolve the advanced thiophene intermediate in a 3:1:1 mixture of THF/MeOH/H₂O. Causality: This ternary solvent system ensures solubility of both the lipophilic organic intermediate and the inorganic base.

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 eq). Stir at room temperature or gently heat to 40 °C until TLC indicates complete consumption of the ester.

• Isolation (Self-Validating): Concentrate the mixture to remove THF and MeOH. The product is now a water-soluble lithium carboxylate salt. Wash the aqueous layer with diethyl ether to remove organic impurities. Then, carefully acidify the aqueous layer to pH 2 using 1M HCl. The free carboxylic acid will precipitate out of solution as a solid, allowing for isolation via simple vacuum filtration[7].

Quantitative Data & Reaction Sequencing

To successfully utilize Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate, reactions must be sequenced according to the stability of the functional groups.

Sequential orthogonal functionalization workflow for API synthesis.

Table 1: Typical Reaction Parameters and Yields

Reaction Phase	Target Functional Group	Reagents / Catalyst	Typical Time	Expected Yield	Key Challenge
1. Sulfonylation	C5-Chlorosulfonyl	Amines, DIPEA, DCM	2 - 4 hours	85 - 95%	Moisture sensitivity; competitive hydrolysis[3].
2. Cross-Coupling	C2-Bromine	Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃	4 - 8 hours	70 - 90%	Homocoupling side-reactions; requires strict degassing[6].
3. Saponification	C3-Ethyl Ester	LiOH, THF/MeOH/H₂O	12 - 16 hours	> 90%	Ensuring complete removal of organic solvents before acidification[7].

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• 7. prepchem.com [prepchem.com]

Substituted Thiophene Carboxylates: A Privileged Scaffold for Next-Generation Therapeutics

Foreword: The Enduring Relevance of the Thiophene Moiety in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological targets and exhibit diverse pharmacological activities. The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a prime example of such a scaffold. Its unique physicochemical properties, including its electronic nature and ability to engage in various intermolecular interactions, make it a valuable component in the design of novel therapeutic agents. When functionalized with a carboxylate group and other substituents, the resulting substituted thiophene carboxylates offer a rich chemical space for the development of drugs targeting a spectrum of diseases, from cancer and infectious diseases to neurodegenerative and inflammatory disorders. This guide provides an in-depth exploration of the potential applications of substituted thiophene carboxylates in medicinal chemistry, offering insights into their synthesis, mechanisms of action, and structure-activity relationships.

The Thiophene Carboxylate Scaffold: A Union of Favorable Properties

The thiophene ring is considered a bioisostere of the benzene ring, meaning it has similar steric and electronic properties, allowing it to mimic phenyl groups in interactions with biological targets. However, the presence of the sulfur atom introduces key differences that can be advantageous in drug design. The sulfur atom can participate in hydrogen bonding, which can enhance drug-receptor interactions. Furthermore, the thiophene ring system is amenable to a variety of chemical modifications, providing chemists with the tools to fine-tune the pharmacological properties of drug candidates.

The addition of a carboxylate group (-COOH or its ester or amide derivatives) to the thiophene ring further enhances its potential as a pharmacophore. The carboxylate group can act as a hydrogen bond donor and acceptor, and its negative charge at physiological pH can facilitate interactions with positively charged residues in protein binding pockets. This functional group is a common feature in many established drugs and can significantly influence a molecule's solubility, metabolic stability, and pharmacokinetic profile.

Synthetic Pathways to Substituted Thiophene Carboxylates: Building the Foundation

The versatility of the thiophene carboxylate scaffold is matched by the robustness of synthetic methods available for its construction. A cornerstone of thiophene synthesis is the Gewald reaction , a multi-component reaction that provides a straightforward route to highly substituted 2-aminothiophene-3-carboxylates.

Experimental Protocol: The Gewald Aminothiophene Synthesis

This protocol describes a general procedure for the synthesis of polysubstituted 2-aminothiophenes, a key intermediate for many thiophene carboxylate derivatives.

Materials:

• A carbonyl compound (e.g., a ketone or aldehyde)

• An active methylene compound (e.g., malononitrile or ethyl cyanoacetate)

• Elemental sulfur

• A base catalyst (e.g., morpholine, triethylamine, or sodium ethoxide)

• A suitable solvent (e.g., ethanol, methanol, or dimethylformamide)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the carbonyl compound and the active methylene compound in the chosen solvent.

• Addition of Sulfur: To this solution, add elemental sulfur.

• Initiation of Reaction: Add the base catalyst dropwise to the reaction mixture. An exothermic reaction may be observed.

• Reaction Progression: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for a period ranging from a few hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction, pour the mixture into ice-cold water. The precipitated solid product is collected by filtration, washed with water, and then with a cold, low-boiling solvent like ethanol or diethyl ether to remove unreacted starting materials and impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to yield the desired 2-aminothiophene-3-carboxylate derivative.

Causality Behind Experimental Choices:

• The choice of base catalyst is crucial as it facilitates both the Knoevenagel condensation between the carbonyl and active methylene compounds and the subsequent Michael addition of sulfur.

• The reaction temperature is optimized to ensure a reasonable reaction rate without promoting the formation of side products.

• The work-up procedure is designed to precipitate the product, which is typically a solid, while leaving more soluble impurities in the aqueous phase.

Visualizing the Synthetic Workflow

Caption: A typical workflow from synthesis to lead compound identification for substituted thiophene carboxylates.

Therapeutic Frontiers of Substituted Thiophene Carboxylates

The structural diversity of substituted thiophene carboxylates has led to their exploration in a wide array of therapeutic areas.

Anticancer Applications: Targeting the Hallmarks of Malignancy

Thiophene-based compounds have shown significant promise as anticancer agents by targeting various signaling pathways involved in cancer progression.

Mechanisms of Action:

• Kinase Inhibition: Many thiophene derivatives have been designed as inhibitors of protein kinases, which are crucial regulators of cell growth, proliferation, and survival. For instance, some thiophene-3-carboxamide derivatives have been identified as dual inhibitors of c-Jun N-terminal kinase (JNK), functioning as both ATP and JIP mimetics.

• Tubulin Polymerization Inhibition: Certain thiophene carboxamide derivatives act as biomimetics of Combretastatin A-4 (CA-4), a potent inhibitor of tubulin polymerization. By disrupting microtubule dynamics, these compounds can arrest the cell cycle and induce apoptosis in cancer cells.

• Induction of Apoptosis: Thiophene derivatives can trigger programmed cell death through various mechanisms, including the activation of caspases and the suppression of anti-apoptotic proteins like Bcl-2.

Structure-Activity Relationship (SAR) Insights:

• The nature and position of substituents on the thiophene ring and the carboxamide moiety significantly influence the anticancer activity.

• For thiophene carboxamide derivatives acting as tubulin inhibitors, the presence of specific aryl groups can enhance their binding to the colchicine-binding site on tubulin.

• In a series of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives, the presence of a carboxamide at the C-3 position and a 1-methyl-1H-pyrazol at the C-5 position enhanced anti-proliferative activity.

Quantitative Data on Anticancer Activity:

Compound	Cancer Cell Line	IC50 (µM)	Reference
Thiophene carboxamide 2b	Hep3B (Liver)	5.46
Thiophene carboxamide 2d	Hep3B (Liver)	8.85
Thiophene carboxamide 2e	Hep3B (Liver)	12.58
MB-D2	A375 (Melanoma)	< 50
MB-D2	MCF-7 (Breast)	~100
MB-D2	HT-29 (Colon)	~75

Experimental Protocol: In Vitro Cytotoxicity (MTS Assay)

This protocol outlines a standard procedure for evaluating the antiproliferative effects of test compounds on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., Hep3B, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compound (substituted thiophene carboxylate) dissolved in a suitable solvent (e.g., DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Reagent)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of solvent as the highest compound concentration) and a no-treatment control.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS Assay: Add the MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours. The viable cells will convert the MTS tetrazolium compound into a colored formazan product.

• Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Applications: Combating Infectious Diseases

The rise of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Substituted thiophene carboxylates have emerged as a promising class of compounds with activity against a range of bacteria and fungi.

Mechanisms of Action:

• Disruption of Bacterial Cell Membranes: Some thiophene derivatives can compromise the integrity of bacterial cell membranes, leading to cell death.

• Inhibition of Essential Enzymes: These compounds can inhibit enzymes that are crucial for bacterial survival.

• Interference with Biofilm Formation: Thiophene derivatives have been shown to inhibit the formation of biofilms, which are communities of bacteria that are notoriously difficult to treat with conventional antibiotics.

Activity Against Drug-Resistant Strains:

• Thiophene derivatives have demonstrated efficacy against drug-resistant Gram-negative bacteria such as Acinetobacter baumannii and Escherichia coli.

• Certain N-(4-methylpyridin-2-yl)thiophene-2-carboxamide analogues have shown antibacterial efficacy against extended-spectrum-β-lactamase (ESBL) producing clinical strains of E. coli.

Quantitative Data on Antimicrobial Activity:

Compound	Organism	MIC (µg/mL)	Reference
Thiophene derivative 7b	Staphylococcus aureus	Comparable to ampicillin
Thiophene derivative 8	Escherichia coli	Comparable to gentamicin
Thiophene derivative 4	Col-R A. baumannii	16-32
Thiophene derivative 5	Col-R E. coli	8-32

Neuroprotective and Anti-inflammatory Applications: Addressing Complex Pathologies

Substituted thiophene carboxylates are also being investigated for their potential in treating neurodegenerative diseases and inflammatory conditions, owing to their ability to modulate key pathological processes.

Mechanisms of Action:

• Cholinesterase Inhibition: Some thiophene derivatives are effective inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that break down the neurotransmitter acetylcholine. Inhibition of these enzymes is a key therapeutic strategy for Alzheimer's disease.

• Modulation of Inflammatory Pathways: Thiophene-3-carboxamide derivatives have been shown to act as dual inhibitors of the c-Jun N-terminal kinase (JNK) pathway, which is involved in inflammatory responses.

• Antioxidant Activity: The thiophene scaffold can contribute to the antioxidant properties of a molecule, helping to mitigate the oxidative stress that is a common feature of many neurodegenerative and inflammatory diseases.

Relevance to Neurodegenerative Diseases: Thiophene derivatives have demonstrated the ability to penetrate the blood-brain barrier, a critical requirement for drugs targeting the central nervous system. Their multi-targeting potential, including the ability to inhibit protein aggregation (e.g., amyloid-β), reduce oxidative stress, and modulate neuroinflammation, makes them attractive candidates for the treatment of complex diseases like Alzheimer's and Parkinson's.

Visualizing a Key Signaling Pathway

Caption: Simplified JNK signaling pathway and the inhibitory action of a thiophene-3-carboxamide derivative.

Future Perspectives and Overcoming Challenges

The journey of a promising scaffold from the laboratory to the clinic is fraught with challenges. While substituted thiophene carboxylates have demonstrated significant potential, further research is needed to optimize their pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Ensuring target selectivity to minimize off-target effects and potential toxicity is another critical aspect of their development.

The future of thiophene carboxylates in medicinal chemistry lies in the rational design of multi-target agents that can address the complex and multifactorial nature of diseases like cancer and neurodegenerative disorders. The integration of computational tools, such as molecular docking and machine learning, with traditional synthetic and biological approaches will be instrumental in accelerating the discovery and development of the next generation of thiophene-based therapeutics.

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. (No Date).
• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. (2025).
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Publishing. (No Date).
• A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. (2024).
• A Mini Review on Thiophene-based derivatives as anticancer agents - K.T.H.M. College. (No Date).
• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - MDPI. (2022).
• Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed - NIH. (2011).
• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - MDPI. (2025).
• Discovery, structure-activity relationship study and biological evaluation of 2-thioureidothiophene-3-carboxylates as a novel class of C-X-C chemokine receptor 2 (CXCR2) antagonists - PubMed. (2020).
• Applications of Thiophene Derivatives in Medicinal Chemistry: Application Notes and Protocols - Benchchem. (No Date).
• Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate - PMC. (2017).
• Design, synthesis, structure activity relationship and molecular docking studies of thiophene-2

Architecting Chemical Space: Strategic Selection of Starting Materials for Novel Heterocyclic Synthesis

The Heterocyclic Core in Modern Drug Discovery

The foundation of modern medicinal chemistry relies heavily on the architectural diversity of heterocyclic compounds. Currently, over 85% of all bioactive compounds contain at least one nitrogen atom, and more than 75% of clinically approved drugs feature at least two heteroatoms within their structural framework[1.2]. Historically, drug discovery pipelines relied on late-stage cross-coupling of highly functionalized, flat aromatic rings. However, this approach often leads to molecules with poor solubility and high attrition rates in clinical trials.

To overcome these limitations, researchers have shifted toward Diversity-Oriented Synthesis (DOS) . By strategically selecting simple, polyfunctional starting materials—such as amino acids, carbohydrates, and bifunctional anilines—chemists can systematically explore uncharted chemical space and generate complex, sp³-rich heterocyclic libraries[1.6].

Strategic Selection Criteria for Building Blocks

The selection of starting materials dictates the downstream physicochemical properties of the resulting drug candidate. An optimal starting material must balance commercial availability, atom economy, and the potential for stereochemical complexity.

Quantitative Profiling of Core Starting Materials

The following table summarizes the quantitative and qualitative attributes of primary starting materials used in novel heterocyclic synthesis:

Starting Material Class	Representative Scaffold	Key Reactivity Profile	Target Heterocycle	Avg. Fsp³ Contribution
2-Aminopyridines	Pyridine with exocyclic -NH₂	Bifunctional nucleophile	Imidazo[1,2-a]pyridines	Low (<0.3)
Amino Acids	Chiral amine/carboxylic acid	Amide coupling, cyclization	Morpholines, Peptidomimetics	High (>0.6)
Carbohydrates	Polyhydroxylated rings	CuAAC click chemistry	Triazole-embedded macrocycles	High (>0.7)
1,3-Dicarbonyls	β-Diketo compounds	Multicomponent Condensation	Dihydropyrimidines	Moderate (0.4-0.5)

The Build-Couple-Pair (B/C/P) Paradigm

To maximize the utility of these starting materials, the Build-Couple-Pair (B/C/P) strategy is employed. This algorithmic approach to organic synthesis allows for the rapid generation of diverse molecular scaffolds from a limited set of starting materials[1.10].

• Build: Simple starting materials (e.g., sugars or amino acids) are functionalized with diversity elements (like azides or alkynes).

• Couple: These building blocks are joined via robust, high-yielding intermolecular reactions (e.g., cross-coupling or click chemistry).

• Pair: A final intramolecular reaction forces cyclization, locking the molecule into a rigid heterocyclic conformation.

Fig 1: The Build-Couple-Pair (B/C/P) workflow for diversity-oriented heterocyclic synthesis.

In-Depth Case Study: Imidazo[1,2-a]pyridine Synthesis

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, featured prominently in blockbuster drugs like zolpidem (insomnia) and alpidem (anxiolytic). The classical method for constructing this heterocycle is the Tschitschibabin reaction , which utilizes 2-aminopyridine and an α-halocarbonyl compound as starting materials[1.13].

Mechanistic Causality

The selection of 2-aminopyridine is highly strategic. The endocyclic pyridine nitrogen acts as the initial nucleophile, attacking the electrophilic carbon of the α-halocarbonyl to form an N-alkylated intermediate. Subsequently, the exocyclic amine, now positioned in close proximity to the carbonyl carbon, undergoes an intramolecular condensation. This tandem sequence is thermodynamically driven by the loss of water and the restoration of aromaticity in the final fused bicyclic system.

Fig 2: Mechanistic pathway of the Tschitschibabin imidazopyridine synthesis.

Experimental Protocol: Self-Validating Synthesis of 2-Phenylimidazo[1,2-a]pyridine

This protocol is engineered as a self-validating system. The reaction's progress is visually indicated by the dissolution of starting materials and the subsequent precipitation of the product upon neutralization. Recent advancements have also adapted this into aerobic oxidative multicomponent reactions to improve green chemistry metrics[1.12], but the classical bimolecular approach remains the most robust for initial library generation.

Step 1: Reagent Preparation

• Weigh 2-aminopyridine (1.0 equivalent, 10 mmol) and transfer it to a 100 mL round-bottom flask.

• Causality: Ensure the 2-aminopyridine is dry; residual moisture can prematurely hydrolyze the electrophile.

Step 2: Electrophile Addition

• Dissolve the 2-aminopyridine in 30 mL of anhydrous ethanol.

• Slowly add 2-bromoacetophenone (1.05 equivalents, 10.5 mmol) portion-wise at room temperature.

• Causality: A slight excess of the α-haloketone ensures complete consumption of the amine. Ethanol is chosen as it solubilizes both starting materials but acts as a poor solvent for the resulting hydrobromide salt, driving the reaction forward.

Step 3: Reflux and Cyclization

• Equip the flask with a reflux condenser and heat the mixture to 80 °C for 3 hours.

• Causality: Heat is required to overcome the activation energy barrier of the intramolecular dehydration step.

Step 4: Workup and Precipitation

• Cool the reaction mixture to room temperature. The intermediate hydrobromide salt may precipitate.

• Concentrate the mixture under reduced pressure to half its volume, then pour it into 50 mL of ice-cold saturated aqueous sodium bicarbonate (NaHCO₃).

• Causality: NaHCO₃ neutralizes the hydrobromide byproduct. Because the free base of imidazo[1,2-a]pyridine is highly lipophilic and insoluble in water, this neutralization forces the rapid precipitation of the target compound, effectively separating it from water-soluble impurities.

Step 5: Quality Control & Validation Filter the precipitate and wash with cold water. Validate the structural integrity using the following self-validating analytical checks:

• LC-MS: Confirm the presence of the[M+H]⁺ peak at m/z 195.1.

• ¹H NMR (CDCl₃): The reaction is deemed successful if the broad singlet corresponding to the exocyclic -NH₂ protons of the starting material (~4.5 ppm) has completely disappeared. Furthermore, the appearance of a highly deshielded singlet around 7.8–8.0 ppm confirms the formation of the C3-H proton on the newly formed imidazole ring.

Conclusion

The synthesis of novel heterocyclic compounds is entirely dependent on the strategic selection of starting materials. By transitioning from flat, highly functionalized intermediates to simple, polyfunctional building blocks like amino acids and 2-aminopyridines, chemists can leverage Diversity-Oriented Synthesis to access novel, sp³-rich chemical space. When coupled with rigorous, self-validating protocols, these starting materials become the cornerstone of efficient and innovative drug discovery.

References

• Title: Heterocycles in drug discovery: Properties and preparation Source: ResearchGate URL
• Title: Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics Source: Frontiers URL
• Title: An eco-compatible strategy for the diversity-oriented synthesis of macrocycles exploiting carbohydrate-derived building blocks Source: Beilstein Journals URL
• Title: 2-(1H-imidazol-1-yl)
• Title: Multicomponent Synthesis of Imidazo[1,2-a]pyridines: Aerobic Oxidative Formation of C–N and C–S Bonds by Flavin–Iodine-Coupled Organocatalysis Source: ACS Publications URL

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate: A Comprehensive Technical Guide on Safety, Handling, and Synthetic Utility

Executive Summary

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (CAS: 1245647-67-9) is a densely functionalized, highly reactive heterocyclic building block. Widely utilized in medicinal chemistry and materials science, this compound serves as a critical intermediate for the synthesis of sulfonamide-based therapeutics (such as carbonic anhydrase inhibitors and endothelin receptor antagonists) and advanced polymer semiconductors. This whitepaper provides drug development professionals and synthetic chemists with an authoritative framework for the safe handling, physicochemical profiling, and strategic synthetic deployment of this versatile reagent.

Physicochemical Profiling & Structural Causality

To effectively utilize this compound, one must understand the causality behind its reactivity. The molecule is defined by three distinct functional handles situated on an electron-rich thiophene core, each dictating a specific chemical behavior:

• Chlorosulfonyl Group (-SO₂Cl) at C5 : This moiety is a hard, highly electrophilic center. It is exceptionally susceptible to nucleophilic attack by amines or alcohols, making it ideal for sulfonamide or sulfonate ester synthesis[1]. However, this same electrophilicity renders the compound highly moisture-sensitive, as it will rapidly hydrolyze in the presence of water to yield the corresponding sulfonic acid and corrosive hydrogen chloride (HCl) gas.

• Bromine Atom (-Br) at C2 : The C-Br bond serves as a prime handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings)[2].

• Ethyl Ester (-COOEt) at C3 : As an electron-withdrawing group, the ester modulates the electron density of the thiophene ring. This not only stabilizes the ring against unwanted electrophilic aromatic substitutions but also activates the adjacent C2-Br bond toward oxidative addition by palladium(0) catalysts.

Quantitative Data Summary

Property	Value
Chemical Name	Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate
CAS Number	1245647-67-9
Molecular Formula	C₇H₆BrClO₄S₂
Molecular Weight	333.61 g/mol
Key Functional Groups	Chlorosulfonyl (-SO₂Cl), Bromide (-Br), Ethyl Ester (-COOEt)
Reactivity Profile	Highly electrophilic, moisture-sensitive, corrosive
Storage Requirements	2–8°C (or -20°C for long term), under inert atmosphere (Argon/N₂)

Hazard Assessment & Self-Validating Safety Protocols

Due to the presence of the chlorosulfonyl group, this compound is classified as a corrosive and moisture-sensitive hazard. Exposure to ambient humidity or direct contact with water triggers an exothermic hydrolysis reaction, releasing toxic HCl gas[3].

Self-Validating Spill Response Protocol

Standard aqueous cleanup methods are strictly prohibited. In the event of a spill, the protocol must be a self-validating system to ensure complete neutralization:

• Containment : Isolate the area and ensure the fume hood sash is lowered to maximize exhaust ventilation.

• Solid-State Quenching : Liberally cover the spill with a solid, weak base such as anhydrous sodium bicarbonate (NaHCO₃) or calcium carbonate (CaCO₃).

• Validation Mechanism : The reaction between the hydrolyzing sulfonyl chloride, the generated HCl, and the carbonate base will produce carbon dioxide (CO₂). The physical effervescence (bubbling/fizzing) serves as a visual, self-validating indicator of active neutralization.

• Verification : Once effervescence completely ceases upon the addition of fresh NaHCO₃, the hazard is neutralized. The resulting solid can be safely swept up and disposed of as hazardous chemical waste.

Handling, Storage, and Logistical Workflows

To preserve the integrity of the -SO₂Cl group, strict anhydrous techniques must be employed:

• Atmosphere : All handling must be conducted under an inert atmosphere (Argon or dry Nitrogen) using standard Schlenk line techniques or a glovebox.

• Solvent Compatibility : Utilize only strictly anhydrous, non-nucleophilic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or toluene. Alcohols (methanol, ethanol) must be avoided as they will irreversibly form sulfonate esters.

• Storage : Store the compound in a tightly sealed, amber glass vessel backfilled with Argon. Maintain temperatures between 2°C and 8°C to prevent thermal degradation.

Experimental Workflows & Methodologies

Expert Insight on Workflow Sequencing: A common pitfall in thiophene functionalization is the misordering of synthetic steps. Because the chlorosulfonyl group is hydrolytically unstable under the basic, aqueous conditions typically required for Suzuki-Miyaura couplings, synthetic logic dictates that sulfonamide formation must be executed prior to palladium-catalyzed cross-coupling .

Protocol 1: Synthesis of Thiophene-2-Sulfonamide Derivatives

This protocol leverages the electrophilicity of the -SO₂Cl group while mitigating exothermic degradation[1].

• Preparation : Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 15 minutes.

• Dissolution : Dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 equiv, 1.0 mmol) in 10 mL of anhydrous DCM.

• Temperature Control : Submerge the flask in an ice-water bath to achieve an internal temperature of 0°C. Causality: Cooling prevents thermal degradation of the thiophene core during the highly exothermic nucleophilic attack.

• Base Addition : Add anhydrous triethylamine (TEA) or pyridine (2.0 equiv). Causality: The base acts as an HCl scavenger. Failing to remove HCl will result in the protonation of the nucleophilic amine, forming an unreactive ammonium salt and stalling the reaction.

• Amine Addition : Slowly add the desired primary or secondary amine (1.1 equiv) dropwise over 10 minutes.

• Progression & Workup : Stir at 0°C for 1 hour, then allow the mixture to warm to room temperature. Monitor via TLC. Once complete, quench with saturated aqueous NaHCO₃ (15 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the sulfonamide intermediate.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Once the sensitive -SO₂Cl group is converted to a stable sulfonamide, the C-Br bond can be targeted for C-C bond formation[2][4].

• Reagent Loading : To an oven-dried Schlenk tube, add the bromothiophene-sulfonamide intermediate from Protocol 1 (1.0 equiv), the desired arylboronic acid (1.2–1.5 equiv), and anhydrous potassium phosphate (K₃PO₄, 3.0 equiv).

• Catalyst Addition : Transfer the tube to an argon-filled glovebox (or use rigorous counter-flow techniques) and add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%).

• Solvent Introduction : Add a thoroughly degassed mixture of 1,4-dioxane and water (4:1 v/v ratio). Causality: Degassing is critical to prevent the oxidation of the sensitive Pd(0) catalyst to an inactive Pd(II) species.

• Reaction Execution : Seal the tube and heat the biphasic mixture to 80–90°C with vigorous stirring for 8–12 hours.

• Isolation : Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a short pad of Celite to remove the palladium black. Wash the filtrate with water and brine, dry over MgSO₄, concentrate, and purify via flash column chromatography.

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthetic pathways of the compound, highlighting the intended functionalizations versus the undesired hydrolytic degradation pathway.

Divergent synthetic pathways of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

References

• MDPI. "Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air." Molecules. Available at: [Link]

• NIH / PMC. "Structure-Based Optimization of a Non-β-lactam Lead Results in Inhibitors That Do Not Up-Regulate β-Lactamase Expression in Cell Culture." National Institutes of Health. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiophene-2-sulfonic acid | 79-84-5 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Stability and Storage of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

This guide provides a comprehensive overview of the critical stability and storage considerations for Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate, a key intermediate in pharmaceutical and materials science research. Understanding the chemical liabilities of this molecule is paramount for ensuring its integrity, maximizing experimental reproducibility, and ensuring laboratory safety. This document synthesizes foundational chemical principles with practical, field-proven insights to offer a robust framework for handling and storing this reactive compound.

Molecular Profile and Inherent Reactivity

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate possesses a unique constellation of functional groups that dictate its reactivity and, consequently, its stability profile. The molecule's core is a substituted thiophene ring, known for its relative stability in various chemical environments.[1][2][3] However, the presence of a highly electrophilic sulfonyl chloride group renders the entire molecule susceptible to degradation, primarily through nucleophilic attack.[4]

The key functional groups and their influence on stability are:

• Sulfonyl Chloride (-SO₂Cl): This is the most reactive site on the molecule. The sulfur atom is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[4] This makes it a prime target for a wide range of nucleophiles. The chloride ion is an excellent leaving group, further facilitating these reactions.[4]

• Thiophene Ring: While generally stable, the thiophene ring can be susceptible to oxidation under certain conditions.[5] The substituents on the ring, including the bromine atom and the ester, also influence its electronic properties and overall reactivity.

• Ethyl Ester (-COOCH₂CH₃): This group is relatively stable under neutral conditions but can undergo hydrolysis under strongly acidic or basic conditions, although this is a less immediate concern compared to the reactivity of the sulfonyl chloride.

• Bromo Group (-Br): The bromine atom deactivates the thiophene ring towards electrophilic substitution but can participate in certain cross-coupling reactions, a property often exploited in synthesis rather than a primary stability concern.[6]

Primary Degradation Pathways

The principal degradation pathway for Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is the hydrolysis of the sulfonyl chloride group. This reaction can be initiated by even trace amounts of water, leading to the formation of the corresponding sulfonic acid.[7][8][9]

dot

Caption: Primary hydrolysis degradation pathway.

This hydrolysis is often autocatalytic as it produces hydrochloric acid (HCl), which can further promote the degradation of both the sulfonyl chloride and potentially the ethyl ester under harsh conditions. The kinetics of sulfonyl chloride hydrolysis can follow different mechanisms, including S_N2-like and addition-elimination pathways, depending on the specific conditions.[4][7][8]

Other potential degradation pathways include:

• Reaction with Nucleophiles: Alcohols, amines, and other nucleophiles will readily react with the sulfonyl chloride to form sulfonate esters and sulfonamides, respectively.[4][9] This is a critical consideration when choosing solvents or reaction partners.

• Thermal Decomposition: While thiophene derivatives can exhibit good thermal stability, the presence of the reactive sulfonyl chloride group can lower the decomposition temperature.[1][2] At elevated temperatures, decomposition can lead to the release of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases.[10]

• Photodegradation: Exposure to light, particularly UV radiation, can potentially induce radical reactions involving the thiophene ring or the sulfonyl chloride group.[11]

Recommended Storage and Handling Protocols

Given the high reactivity of the sulfonyl chloride moiety, stringent storage and handling procedures are essential to maintain the integrity of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C.	Lower temperatures slow down the rate of potential degradation reactions, including hydrolysis and thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., argon or dry nitrogen).	Excludes atmospheric moisture, which is the primary cause of hydrolysis.[10]
Container	Use a tightly sealed, amber glass bottle or a container with a proven moisture barrier.	Prevents ingress of moisture and protects from light to minimize photodegradation.
Location	Store in a cool, dry, and well-ventilated area away from incompatible materials.[12][13]	Minimizes exposure to ambient moisture and heat and prevents accidental contact with reactive substances.

Handling Procedures

dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. akjournals.com [akjournals.com]
• 3. wjarr.com [wjarr.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 8. ovid.com [ovid.com]
• 9. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. fishersci.co.uk [fishersci.co.uk]

Literature Review and Technical Guide: 2-Bromo-5-sulfonylthiophene Derivatives in Drug Discovery

Executive Summary

The 2-bromo-5-sulfonylthiophene scaffold (systematically referred to in literature as 5-bromo-2-thiophenesulfonyl) has emerged as a highly versatile and privileged building block in modern medicinal chemistry. By combining the bioisosteric properties of the thiophene ring with two orthogonal synthetic handles—a reactive sulfonyl electrophile and a transition-metal-compatible bromide—this structural motif enables the rapid generation of diverse chemical libraries. This whitepaper synthesizes current literature on the biological applications of these derivatives, detailing their roles as anti-biofilm agents, metabolic regulators, and oncology targets, while providing field-proven, self-validating synthetic protocols for their integration into drug discovery pipelines.

Chemical Rationale: The 2-Bromo-5-sulfonylthiophene Scaffold

The selection of 2-bromo-5-sulfonylthiophene over its benzene analog (4-bromobenzenesulfonyl) is driven by specific physicochemical and steric advantages:

• Bioisosterism & Target Engagement: Thiophene is a classical bioisostere for phenyl rings. However, its smaller resonance energy and the presence of the heteroatom (sulfur) allow it to participate in unique dipole interactions and hydrogen bonding within lipophilic protein clefts.

• Orthogonal Reactivity: The 2- and 5-positions of the thiophene ring are highly activated toward electrophilic substitution. The sulfonyl chloride at the 5-position acts as a hard electrophile, perfectly suited for rapid amidation with primary/secondary amines. Conversely, the bromine at the 2-position is inert to standard nucleophilic attack but readily undergoes oxidative addition with Palladium(0), making it an ideal substrate for late-stage Buchwald-Hartwig or Suzuki-Miyaura cross-couplings.

Biological Applications & Target Engagement

Anti-Biofilm Agents: LecB Inhibition

Pseudomonas aeruginosa utilizes the lectin LecB to facilitate bacterial adhesion and biofilm formation, creating severe antimicrobial resistance. A landmark study demonstrated that C-glycosidic sulfonamides derived from 5-bromo-2-thiophenesulfonyl chloride are potent LecB inhibitors [1]. The thiophene-sulfonamide moiety engages in highly specific thermodynamic interactions with the lipophilic patch of the LecB binding cleft (specifically the Val69–Asp75 and Asp96–Asp104 loops). The introduction of the thiophene ring significantly improved the binding affinity compared to standard phenyl derivatives.

Metabolic Regulation: GKRP Disruption

The Glucokinase Regulatory Protein (GKRP) binds to and sequesters glucokinase (GK) in the nucleus, inhibiting glucose metabolism. Disrupting the GK-GKRP interaction is a validated strategy for treating type 2 diabetes. Researchers utilized the 2-bromo-5-sulfonylthiophene scaffold to synthesize aminothiophene analogues [2]. The 5-bromo group was leveraged in a Pd-catalyzed cross-coupling to introduce amino functionalities, which enhanced the hydrogen-bond donor capacity of the molecule, improving both target potency and the pharmacokinetic profile.

FXR/TGR5 Agonism

Farnesoid X receptor (FXR) agonists are critical for regulating bile acid homeostasis and treating liver diseases. 5-Bromothiophene-2-sulfonamide is a documented precursor for synthesizing bile acid derivatives and benzothiazoline-based tyrosine kinase inhibitors, demonstrating the scaffold's utility in both metabolic and oncological indications [3].

Quantitative Activity Profile

The following table summarizes the quantitative binding and inhibitory data of key 2-bromo-5-sulfonylthiophene derivatives across different therapeutic targets.

Compound / Derivative	Biological Target	Activity (IC₅₀ / K_d)	Therapeutic Application	Source
N-β-L-Fucopyranosylmethyl 5-bromo-2-thiophenesulfonamide (28)	LecB (PAO1 variant)	IC₅₀ = 1.32–7.01 μM	Anti-biofilm (P. aeruginosa)	1
2,5-Dimethyl thiophene derivative (22)	LecB (PA14 variant)	K_d = 0.32 μM	Anti-biofilm (P. aeruginosa)	1
Aminothiophene Analogue (17)	hGK-hGKRP Complex	IC₅₀ ≈ 12.5 μM	Type 2 Diabetes	2

Experimental Methodologies

Protocol 1: Synthesis of C-Glycosidic Thiophenesulfonamides

This protocol details the sulfonylation of an amine using 5-bromo-2-thiophenesulfonyl chloride, a standard procedure for generating LecB inhibitors 1.

Causality & Design: Sulfonyl chlorides are highly reactive. Triethylamine (Et₃N) is utilized as a non-nucleophilic acid scavenger to neutralize the HCl byproduct; without it, the primary amine nucleophile would protonate and stall the reaction. The reaction is initiated at 0 °C to control the exothermic nature of sulfonylation and prevent off-target reactions.

Step-by-Step Procedure:

• Preparation: Dissolve β-L-fucopyranosyl methylamine (1.0 equiv) and Et₃N (1.5 equiv) in anhydrous DMF (to a concentration of 0.08 M) under a nitrogen atmosphere.

• Addition: Cool the reaction vessel to 0 °C using an ice bath. Add 5-bromo-2-thiophenesulfonyl chloride (1.2 equiv) dropwise to prevent thermal spikes.

• Propagation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 1–24 hours.

• Quenching: Quench the reaction with saturated aqueous NH₄Cl to neutralize excess base, then extract with EtOAc.

• Isolation: Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography.

• Self-Validation (QC): Validate the product via ¹H NMR. The thiophene protons must appear as two distinct doublets (typically around δ 7.18 and 7.40 ppm with a coupling constant J ≈ 4.0 Hz), confirming the intact 2,5-disubstitution pattern.

Synthesis and mechanism of LecB inhibition by thiophene sulfonamides.

Protocol 2: Palladium-Catalyzed Amination of Bromothiophenes

This protocol describes the conversion of the 2-bromo moiety into a primary amine to generate GKRP disruptors 2.

Causality & Design: Direct amination with ammonia gas often poisons Palladium catalysts or leads to unwanted diarylation. Benzophenone imine is used as a sterically hindered, safe ammonia surrogate. Pd₂(dba)₃ provides the active Pd(0) species, while BINAP is selected as the ligand because its large bite angle forces the intermediate complex into a geometry that highly favors reductive elimination.

Step-by-Step Procedure:

• Setup: Charge an oven-dried Schlenk flask with the 5-bromothiophene-2-sulfonamide derivative (1.0 equiv), benzophenone imine (1.2 equiv), sodium tert-butoxide (1.5 equiv), Pd₂(dba)₃ (5 mol%), and BINAP (10 mol%).

• Degassing: Evacuate and backfill the flask with nitrogen three times. This oxygen-free environment is critical to prevent the oxidation of the Pd(0) catalyst.

• Coupling: Inject anhydrous toluene and heat the mixture to 80 °C for 12 hours.

• Filtration: Cool to room temperature, filter the crude mixture through a pad of Celite to remove palladium black, and concentrate.

• Hydrolysis: Dissolve the crude imine in THF and treat with 5 M HCl at room temperature for 2 hours to hydrolyze the imine to the primary amine.

• Self-Validation (QC): Confirm imine formation by the disappearance of the starting bromide isotope pattern in LC-MS. Successful hydrolysis is validated by the emergence of a primary amine peak in the IR spectrum (~3300-3400 cm⁻¹) and a shift to a more polar LC-MS retention time.

Pd-catalyzed amination workflow for GKRP disruptor synthesis.

Conclusion

The 2-bromo-5-sulfonylthiophene scaffold provides a highly modular and pharmacologically favorable framework for drug discovery. Its dual reactivity allows for independent functionalization at both the 2- and 5-positions, enabling the rapid synthesis of structurally diverse libraries. As demonstrated by its successful application in targeting Pseudomonas aeruginosa biofilms and metabolic GKRP complexes, this scaffold remains a premier choice for developing novel therapeutics.

References

• Title: Anti-biofilm Agents against Pseudomonas aeruginosa: A Structure–Activity Relationship Study of C-Glycosidic LecB Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Small Molecule Disruptors of the Glucokinase–Glucokinase Regulatory Protein Interaction: 2. Leveraging Structure-Based Drug Design to Identify Analogues with Improved Pharmacokinetic Profiles Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis of Novel Thiophene Sulfonamides from Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Introduction

Thiophene-based compounds are a cornerstone in medicinal chemistry, valued for their diverse pharmacological activities.[1][2][3] The thiophene scaffold is a bioisostere of the benzene ring and is present in numerous FDA-approved drugs.[1][3] Among the various thiophene derivatives, those containing a sulfonamide group are of particular interest due to their wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[4][5] Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a key starting material that allows for the introduction of diverse functionalities onto the thiophene ring, making it a valuable building block for the synthesis of novel therapeutic agents.

This application note provides a detailed protocol for the derivatization of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate, focusing on the synthesis of sulfonamides through its reaction with primary and secondary amines. The protocol is designed for researchers, scientists, and drug development professionals.

Reaction Principle

The core of this protocol is the nucleophilic substitution reaction at the sulfonyl chloride moiety. The highly electrophilic sulfur atom of the sulfonyl chloride group readily reacts with nucleophilic amines to form a stable sulfonamide bond. The reaction typically requires a base to neutralize the hydrochloric acid (HCl) generated as a byproduct.[6] The presence of the bromo and ethyl ester groups on the thiophene ring provides further opportunities for diversification in subsequent synthetic steps.

Materials and Reagents

Reagent	Grade	Supplier	Notes
Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate	≥95%	Major Chemical Supplier	Store under inert gas, moisture sensitive.
Primary or Secondary Amine	≥98%	Major Chemical Supplier
Triethylamine (TEA) or Pyridine	Anhydrous	Major Chemical Supplier	Used as a base to scavenge HCl.[7]
Dichloromethane (DCM)	Anhydrous	Major Chemical Supplier	Reaction solvent.
1 M Hydrochloric Acid (HCl)	ACS Grade	Major Chemical Supplier	For workup.
Saturated Sodium Bicarbonate (NaHCO₃) Solution	ACS Grade	Major Chemical Supplier	For workup.
Brine (Saturated NaCl Solution)	ACS Grade	Major Chemical Supplier	For workup.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	ACS Grade	Major Chemical Supplier	For drying the organic phase.
Silica Gel	230-400 mesh	Major Chemical Supplier	For column chromatography.
Solvents for Chromatography (e.g., Hexanes, Ethyl Acetate)	HPLC Grade	Major Chemical Supplier

Safety Precautions

• Sulfonyl chlorides are corrosive and react violently with water. [8] Handle Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[9]

• Thionyl chloride, which may be used in the synthesis of the starting material, is toxic and corrosive. [9][10][11] All handling should be performed in a fume hood with appropriate respiratory protection.[11]

• Amines can be corrosive and toxic. Consult the Safety Data Sheet (SDS) for the specific amine being used.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a well-ventilated area.

Experimental Protocol

This protocol outlines a general procedure for the synthesis of a thiophene sulfonamide derivative. The specific conditions may need to be optimized for different amines.

Step 1: Reaction Setup

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the primary or secondary amine (1.1 equivalents).

• Dissolve the amine in anhydrous dichloromethane (DCM). The volume of DCM should be sufficient to fully dissolve the amine.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.5 equivalents) or pyridine (1.5 equivalents) to the cooled amine solution.[7]

Step 2: Addition of Sulfonyl Chloride

• In a separate dry flask, dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 equivalent) in anhydrous DCM.

• Slowly add the solution of the sulfonyl chloride to the cooled amine solution dropwise over a period of 15-30 minutes. Maintaining the temperature at 0 °C is crucial to control the reaction rate and minimize side reactions.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Step 3: Reaction Monitoring

• Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) should be determined beforehand. The disappearance of the starting sulfonyl chloride and the appearance of a new, typically less polar, product spot indicates the reaction is proceeding.

Step 4: Workup

• Once the reaction is complete, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.[7] This washing sequence removes excess amine, base, and any remaining aqueous impurities.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

Step 5: Purification and Characterization

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate) to yield the pure sulfonamide derivative.[12]

• Characterize the purified product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its structure and purity.[6][13]

Workflow and Mechanism Diagram

Caption: Experimental workflow for the synthesis of thiophene sulfonamides.

Caption: General reaction mechanism for sulfonamide formation.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive sulfonyl chloride (hydrolyzed).- Insufficiently nucleophilic amine.- Reaction temperature too low.	- Use fresh or properly stored sulfonyl chloride.- Consider using a more nucleophilic amine or a different catalyst.- Allow the reaction to proceed at room temperature for a longer duration or gently heat if the reactants are stable.
Multiple spots on TLC	- Incomplete reaction.- Formation of side products (e.g., hydrolysis of the ester).- Decomposition of starting material or product.	- Extend the reaction time.- Ensure anhydrous conditions are maintained.- Purify carefully using column chromatography with an optimized solvent system.
Difficulty in purification	- Product and starting material have similar polarity.- Product is highly polar or insoluble.	- Optimize the TLC solvent system to achieve better separation before attempting column chromatography.- Consider recrystallization as an alternative purification method.

Conclusion

This application note provides a robust and adaptable protocol for the synthesis of novel thiophene sulfonamides from Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate. The resulting sulfonamide derivatives are valuable scaffolds in drug discovery and can be further modified at the bromo and ester positions to generate a diverse library of compounds for biological screening.[12][14] By following the detailed steps and safety precautions outlined, researchers can efficiently synthesize these important molecules for their drug development programs.

References

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• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - ACS Publications. American Chemical Society.

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations - MDPI. MDPI.

• Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride - Benchchem. BenchChem.

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library.

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• Ethyl 5-bromo-2-{[(tert-butoxy)carbonyl]amino}thiophene-3-carboxylate - Chemspace. Chemspace.

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Application in the synthesis of kinase inhibitors

Application Notes and Protocols

Topic: Application in the Synthesis of Kinase Inhibitors Audience: Researchers, scientists, and drug development professionals.

A Senior Application Scientist's Guide to the Synthesis and Application of Kinase Inhibitors

This document provides an in-depth guide to the synthetic strategies, practical laboratory protocols, and validation methods essential for the discovery and development of small molecule kinase inhibitors. As dysregulation of protein kinase activity is a cornerstone of numerous diseases, particularly cancer, the ability to rationally design and synthesize potent and selective inhibitors is a critical skill in modern medicinal chemistry.[1][2][3] This guide moves beyond simple recitation of steps to explain the underlying principles and causal relationships that inform experimental design, empowering researchers to not only execute protocols but also to innovate.

Section 1: The Foundation - Principles of Kinase Inhibitor Design

Protein kinases are a large family of enzymes that catalyze the transfer of a phosphate group from ATP to substrate proteins, a process called phosphorylation.[1][3] This signaling mechanism is fundamental to cellular life, but when dysregulated, it can drive diseases like cancer.[2] Kinase inhibitors function by blocking this process, and their design is predicated on exploiting the structural features of the kinase domain.

Most kinase inhibitors are designed to be ATP-competitive, targeting the highly conserved ATP-binding pocket.[4][5] Understanding the sub-regions of this pocket is crucial for effective inhibitor design:

• Hinge Region: A flexible segment that connects the N- and C-lobes of the kinase. Inhibitors typically form one or more critical hydrogen bonds with the backbone of this region, mimicking the interaction of the adenine ring of ATP.[4] Scaffolds like 7-azaindole are considered "privileged" because they are excellent hinge-binding motifs.[6]

• Hydrophobic Pockets: Adjacent to the hinge, these pockets accommodate hydrophobic moieties of the inhibitor, contributing significantly to binding affinity.[4]

• DFG Motif: A conserved Asp-Phe-Gly sequence at the start of the activation loop. Its conformation ("DFG-in" for active, "DFG-out" for inactive) dictates the shape of the ATP pocket and is a key determinant in inhibitor binding mode.[7]

Inhibitors are broadly classified by how they interact with these features:

• Type I Inhibitors: Bind to the active "DFG-in" conformation. They are highly effective but can suffer from a lack of selectivity as the active conformation is similar across many kinases.[5][8]

• Type II Inhibitors: Bind to the inactive "DFG-out" conformation, accessing an additional hydrophobic pocket. This offers opportunities for enhanced selectivity, as the inactive state is often more structurally diverse among kinases.[7][9]

• Allosteric Inhibitors (Type III & IV): Bind to sites outside the ATP pocket, offering high selectivity by not competing with the highly conserved ATP binding site.[7][10]

• Covalent Inhibitors: Form a permanent covalent bond with a reactive residue (typically cysteine) near the active site. This leads to irreversible inhibition and can overcome certain forms of drug resistance.[10][11]

Caption: A modular synthetic workflow.

Section 3: Detailed Synthetic Protocol - A Modular Approach

This section details a robust, two-step protocol for the synthesis of a versatile kinase inhibitor intermediate, based on common reactions documented in the development of numerous inhibitors. [12][13]This modular approach allows for the generation of a library of compounds for structure-activity relationship (SAR) studies.

Protocol 1: Synthesis of a Key Intermediate via SNAr

This protocol describes the selective substitution of one halogen on a di-halogenated pyrimidine core. The choice of an electron-deficient core and a good leaving group (like chlorine or bromine) makes the SNAr reaction efficient.

• Materials:

  • 2,4-dichloro-5-pyrimidinecarboxamide

  • Aniline derivative (1.0 eq)

  • Diisopropylethylamine (DIPEA) (2.5 eq)

  • n-Butanol

  • Standard glassware for inert atmosphere reactions

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2,4-dichloro-5-pyrimidinecarboxamide (1.0 eq) and the selected aniline derivative (1.0 eq).

  • Add n-butanol to create a slurry (approx. 0.2 M concentration).

  • Add DIPEA (2.5 eq) to the mixture. The base is crucial to neutralize the HCl generated during the reaction, driving it to completion.

  • Heat the reaction mixture to 90-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS (typically complete within 4-12 hours).

  • Upon completion, cool the mixture to room temperature. A precipitate of the product should form.

  • Filter the solid product and wash sequentially with cold n-butanol and diethyl ether to remove unreacted starting materials and impurities.

  • Dry the product under vacuum to yield the monosubstituted pyrimidine intermediate.

• Self-Validation:

  • Expected Yield: 75-90%

  • Appearance: Off-white to pale yellow solid.

  • Characterization: Confirm the structure via ¹H NMR and verify the mass by LC-MS. The selective substitution at the more reactive C4 position should be confirmed by 2D NMR if necessary.

Protocol 2: Suzuki Coupling to Diversify the Scaffold

This protocol uses the intermediate from Protocol 1 to introduce a variety of aryl or heteroaryl groups at the remaining chloro-position.

• Materials:

  • Monosubstituted pyrimidine intermediate from Protocol 1 (1.0 eq)

  • Arylboronic acid or pinacol ester (1.2 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Solvent: 1,4-Dioxane and Water (4:1 mixture)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • In a flask, combine the pyrimidine intermediate (1.0 eq), the arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert gas three times. This step is critical as the palladium catalyst is oxygen-sensitive.

  • Add the dioxane/water solvent mixture, followed by the Pd(PPh₃)₄ catalyst.

  • Heat the reaction to 85-95 °C and stir. Monitor progress by LC-MS (typically 2-8 hours).

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude material by column chromatography on silica gel. It is often necessary to use a palladium scavenger to reduce residual metal content to acceptable levels for biological testing. [12]

• Self-Validation:

  • Expected Yield: 50-80%

  • Characterization: Confirm the final structure and purity (>95%) using ¹H NMR, LC-MS, and HPLC.

Section 4: From Molecule to Medicine - SAR and In Vitro Validation

The synthesis of a compound is only the beginning. A systematic evaluation of its biological activity is required to guide the optimization process. This is the core of the structure-activity relationship (SAR) study, where minor chemical modifications are correlated with changes in biological effect. [4][14] Key Principles of SAR for Kinase Inhibitors:

• Hinge-Binding Motif: Modifications to the core scaffold are generally not well-tolerated, as this interaction is critical for anchoring the inhibitor. [4]* Hydrophobic Pockets: Varying the substituents that project into these pockets can dramatically affect potency and selectivity.

• Solvent-Exposed Region: Modifying the part of the inhibitor that points towards the solvent is a common strategy to improve physicochemical properties like solubility without sacrificing potency. [4]

  Compound ID	Modification at R¹ (Solvent-Exposed)	Modification at R² (Hydrophobic Pocket)	Target Kinase IC₅₀ (nM)
  Lead-01	-H	-Phenyl	250
  Opti-01	-Morpholine	-Phenyl	220
  Opti-02	-Morpholine	-3-chloro-phenyl	45
  Opti-03	-Morpholine	-3-fluoro-4-methoxy-phenyl	8

  Caption: Example of a Structure-Activity Relationship (SAR) table. Adding a morpholine group (Opti-01) improves solubility with little effect on potency. Modifying the phenyl ring to better fit the hydrophobic pocket (Opti-02, Opti-03) significantly improves inhibitory concentration (IC₅₀).

Protocol 3: In Vitro Kinase Inhibition Assay (Luminescent)

This protocol provides a general method for determining a compound's IC₅₀ value against a target kinase using a commercially available luminescent assay, such as Kinase-Glo®. [15]The principle is based on measuring the amount of ATP remaining after the kinase reaction; higher kinase activity results in less ATP and a lower luminescent signal.

• Materials:

  • Purified recombinant target kinase

  • Kinase-specific substrate

  • Synthesized inhibitor compounds

  • ATP

  • Kinase-Glo® Luminescent Kinase Assay Kit

  • White, opaque 96- or 384-well plates

  • Plate-reading luminometer

• Procedure:

  • Prepare a serial dilution of the inhibitor compounds in DMSO, then dilute further in the kinase assay buffer.

  • In a 96-well plate, add the kinase, its specific substrate, and the inhibitor solution. Include "no inhibitor" (positive control) and "no enzyme" (negative control) wells.

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for the recommended time (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's protocol.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate-reading luminometer.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the controls. Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 4: Cellular Target Engagement via Western Blot

This assay confirms that the inhibitor is active in a cellular context by measuring the phosphorylation of the target kinase or its downstream substrate. [4]A successful inhibitor should decrease the phosphorylation signal in a dose-dependent manner.

• Procedure Outline:

  • Culture an appropriate cell line known to have an active target kinase pathway.

  • Treat the cells with increasing concentrations of the synthesized inhibitor for a specified time (e.g., 2-4 hours).

  • Lyse the cells to extract total protein.

  • Separate the proteins by size using SDS-PAGE (gel electrophoresis).

  • Transfer the separated proteins to a membrane (e.g., PVDF).

  • Probe the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-ERK).

  • Wash and then probe with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for the total (phosphorylated and unphosphorylated) form of the protein.

Section 5: The Next Frontier - Emerging Synthetic Modalities

The field of kinase inhibitor synthesis is continually evolving to address challenges like acquired resistance and off-target toxicity.

• Proteolysis-Targeting Chimeras (PROTACs): This innovative strategy involves linking a kinase inhibitor (the "warhead") to a ligand for an E3 ubiquitin ligase. [16]This bifunctional molecule brings the target kinase into proximity with the cell's protein disposal machinery, leading to its degradation rather than just inhibition. [17]This offers a catalytic mode of action and can be more effective than simple occupancy-driven inhibition.

• Macrocyclic Inhibitors: Constraining a linear inhibitor into a macrocyclic structure can pre-organize it into a bioactive conformation, enhancing potency and selectivity. [7]While synthetically challenging, macrocyclization is a growing strategy for tackling difficult kinase targets. [18]

Conclusion

The synthesis of kinase inhibitors is a dynamic and intricate discipline that lies at the heart of targeted therapy. It requires a deep understanding of medicinal chemistry principles, a robust command of synthetic organic reactions, and a systematic approach to biological validation. By moving from a privileged scaffold to a highly optimized lead compound through modular synthesis and rigorous SAR studies, researchers can develop novel therapeutics that precisely target the molecular drivers of disease. The ongoing innovation in synthetic strategies, such as the development of PROTACs and macrocycles, promises to overcome existing clinical challenges and continue the evolution of precision medicine. [2]

References

• Medicinal Chemistry of Kinase Inhibitors: A Review of Recent Advances - ResearchGate. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Medicinal Chemistry Strategies for the Development of Kinase Inhibitors Targeting Point Mutations - ACS Publications. (2021, November 17). ACS Publications. Retrieved March 27, 2026, from [Link]

• From Bench to Bedside: Medicinal Chemistry Strategies in the Development of Kinase Inhibitors for Cancer Therapy. (n.d.). Retrieved March 27, 2026, from [Link]

• Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review - PMC. (n.d.). NCBI. Retrieved March 27, 2026, from [Link]

• Exploring the Scaffold Universe of Kinase Inhibitors | Journal of Medicinal Chemistry. (2022, January 8). ACS Publications. Retrieved March 27, 2026, from [Link]

• Medicinal Chemistry Strategies for the Development of Kinase Inhibitors Targeting Point Mutations - PubMed. (2020, October 8). PubMed. Retrieved March 27, 2026, from [Link]

• Medicinal Chemistry of Kinase Inhibitors: A Review of Recent Advances. (2025, February 3). Retrieved March 27, 2026, from [Link]

• The synthesis review of the approved tyrosine kinase inhibitors for anticancer therapy in 2015-2020 - PubMed. (2021, August 15). PubMed. Retrieved March 27, 2026, from [Link]

• Quantitative Structure–Activity Relationship Modeling of Kinase Selectivity Profiles - PMC. (2017, September 19). NCBI. Retrieved March 27, 2026, from [Link]

• Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases - PMC. (2017, May 3). NCBI. Retrieved March 27, 2026, from [Link]

• 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - J-Stage. (n.d.). J-Stage. Retrieved March 27, 2026, from [Link]

• FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PubMed. (2025, August 12). PubMed. Retrieved March 27, 2026, from [Link]

• FDA-approved kinase inhibitors in PROTAC design, development and synthesis. (2025, August 12). Taylor & Francis Online. Retrieved March 27, 2026, from [Link]

• Use of a hinge-directed scaffold for the development of selective kinase inhibitors. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Kinase Inhibitor Scaffold Hopping with Deep Learning Approaches - PubMed. (2021, September 29). PubMed. Retrieved March 27, 2026, from [Link]

• Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review | ACS Omega. (2024, January 19). ACS Publications. Retrieved March 27, 2026, from [Link]

• Development of a Synthesis of Kinase Inhibitor AKN028 - ACS Publications. (2018, September 17). ACS Publications. Retrieved March 27, 2026, from [Link]

• Structure–Activity Relationship in the Leucettine Family of Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2021, December 20). ACS Publications. Retrieved March 27, 2026, from [Link]

• Synthetic Opportunities and Challenges for Macrocyclic Kinase Inhibitors - ACS Publications. (2021, June 2). ACS Publications. Retrieved March 27, 2026, from [Link]

• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry - ACS Publications. (2021, October 8). ACS Publications. Retrieved March 27, 2026, from [Link]

• Special Issue : Protein Kinase Inhibitors: Synthesis and Applications - MDPI. (n.d.). MDPI. Retrieved March 27, 2026, from [Link]

• In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - PMC - NIH. (n.d.). NCBI. Retrieved March 27, 2026, from [Link]

• Rapid synthesis of Abelson tyrosine kinase inhibitors using click chemistry - ResearchGate. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Exploring the Role of Chemical Reactions in the Selectivity of Tyrosine Kinase Inhibitors. (n.d.). ACS Publications. Retrieved March 27, 2026, from [Link]

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Experimental procedure for nucleophilic substitution on the sulfonyl chloride group

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary & Mechanistic Causality

The sulfonamide functional group is a ubiquitous pharmacophore in drug development, essential for its metabolic stability and distinct hydrogen-bonding capabilities. The classical and most prevalent method for synthesizing sulfonamides and sulfonate esters is the nucleophilic substitution of a sulfonyl chloride ( R−SO2​Cl ) with an amine or alcohol (1[1]).

Unlike the planar transition states seen in carbonyl chemistry, nucleophilic substitution at the hexavalent sulfonyl sulfur proceeds via a distinct pathway. Evidence supports both a concerted SN​2 -like mechanism and a stepwise addition-elimination sequence that passes through a highly structured trigonal bipyramidal transition state (2[2]). Because the chloride ion is an exceptional leaving group, this reaction is highly exothermic and generates stoichiometric amounts of hydrochloric acid (HCl).

The Causality of Base Addition: If the generated HCl is not immediately neutralized, it will protonate the remaining free amine nucleophile. A protonated amine loses its lone pair, rendering it completely unreactive toward the electrophilic sulfonyl chloride (3[3]). Therefore, the addition of an acid scavenger—such as triethylamine (TEA), pyridine, or an aqueous carbonate base—is an absolute mechanistic requirement rather than an optional additive.

Reaction Pathway Visualization

Reaction mechanism of nucleophilic substitution on sulfonyl chlorides.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every critical step includes an observable metric to confirm the reaction is proceeding along the intended mechanistic pathway.

Protocol A: Standard Anhydrous Sulfonamide Synthesis

This protocol is ideal for organic-soluble primary and secondary amines.

• Preparation & Moisture Exclusion: Dissolve the amine (1.0 equiv) and triethylamine (1.5–2.0 equiv) in anhydrous dichloromethane (DCM).

  • Causality: Sulfonyl chlorides are highly moisture-sensitive. The presence of water leads to competitive hydrolysis, forming unreactive sulfonic acids (1[1]). Using anhydrous DCM prevents this degradation.

• Thermal Control: Cool the reaction flask to 0 °C using an ice bath.

  • Causality: The substitution is highly exothermic. Elevated temperatures increase the kinetic energy of the system, which can drive the newly formed sulfonamide to act as a nucleophile itself, leading to unwanted di-sulfonylation (1[1]).

• Electrophile Addition: Dissolve the sulfonyl chloride (1.05 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise over 15–30 minutes to the stirred amine solution.

  • Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, ensuring the more reactive primary amine outcompetes the product for the remaining sulfonyl chloride.

• Propagation & In-Process Validation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–24 hours.

  • Self-Validation Step: Spot the reaction mixture on a silica TLC plate alongside the starting amine. Stain with Ninhydrin. The disappearance of the primary amine (ninhydrin-active, pink/purple spot) and the appearance of a UV-active, ninhydrin-negative product spot confirms successful conversion.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Separate the organic layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Aqueous Schotten-Baumann Conditions

This protocol is strictly required for water-soluble nucleophiles, such as amino acids, which are insoluble in DCM (4[4]).

• Aqueous Preparation: Dissolve the amino acid (1.0 equiv) and Na2​CO3​ (1.2–2.0 equiv) in water (or a Water/THF biphasic mixture).

  • Causality: The carbonate base serves a dual purpose: it deprotonates the carboxylic acid to ensure aqueous solubility, and it acts as the HCl scavenger during the reaction (4[4]).

• Electrophile Addition: Cool the mixture to 0 °C. Add the sulfonyl chloride (1.2 equiv) portion-wise over 15 minutes.

• Propagation & In-Process Validation: Stir vigorously at room temperature for 4–6 hours.

  • Self-Validation Step: Monitor the pH of the aqueous solution using pH paper. The reaction generates HCl. If the pH drops below 8, the base has been consumed and the amine will protonate. Maintaining a pH of 9–10 validates that the nucleophile remains active.

• Isolation: Acidify the mixture at 0 °C with 10% HCl to pH ~2. The target sulfonamide carboxylic acid will precipitate and can be isolated via vacuum filtration.

Quantitative Reaction Parameters

The table below summarizes the expected quantitative outcomes and parameters for various nucleophilic substitution strategies on sulfonyl chlorides.

Parameter	Anhydrous Amine Coupling	Schotten-Baumann Conditions	Phase-Transfer Catalysis
Solvent System	DCM, THF, or Toluene	Water / Organic biphasic	PEG-400 / Water
Base/Scavenger	TEA, DIPEA, Pyridine (1.5-2.0 eq)	Na₂CO₃, NaOH (1.2-2.0 eq)	Na₂CO₃ (Phase Transfer)
Temperature	0 °C to Room Temp	0 °C to Room Temp	Room Temp
Reaction Time	2–24 hours	4–6 hours	10–40 minutes
Expected Yields	80–95%	85–98%	84–97%
Primary Side Reaction	Di-sulfonylation	Hydrolysis to Sulfonic Acid	Reagent insolubility

(Note: Phase-Transfer Catalysis using PEG-400 is an emerging green methodology that drastically reduces reaction times for nucleophilic substitutions, including azidations and aminations (5[5])).

Troubleshooting & Side-Reaction Mitigation

Even in optimized systems, side reactions can occur if parameters drift. Use the following logic to troubleshoot failed reactions:

• Observation: Low to no product formation; starting amine remains unconsumed.

  • Causality: The sulfonyl chloride has likely hydrolyzed into a sulfonic acid prior to or during the reaction. Sulfonic acids are inert to nucleophilic attack under these conditions (6[6]).

  • Correction: Ensure rigorously dry glassware and solvents. Use freshly recrystallized or newly purchased sulfonyl chloride.

• Observation: Presence of a second, less polar spot on TLC; LC-MS shows a mass of [M + Sulfonyl - H].

  • Causality: Di-sulfonylation has occurred. The primary amine reacted twice because the local concentration of the sulfonyl chloride was too high, or the temperature was not strictly controlled at 0 °C (1[1]).

  • Correction: Strictly control stoichiometry to 1.0–1.05 equivalents of electrophile and utilize a slower dropwise addition.

• Observation: Formation of unexpected byproducts when using alcoholic solvents.

  • Causality: If an alcohol (e.g., methanol, ethanol) is used as a solvent or is present as an impurity, it will act as a competing nucleophile, reacting with the sulfonyl chloride to form a genotoxic sulfonate ester (1[1]).

  • Correction: Never use alcohols as solvents for sulfonyl chloride substitutions unless the alcohol itself is the intended nucleophile.

References

• Technical Support Center: Sulfonamide Synthesis with Primary Amines - Benchchem. 1

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem.2

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives - MDPI. 4

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC (NIH).6

• 17.4: Electrophilic Aromatic Substitution - Chemistry LibreTexts. 3

• Convenient synthesis of sulfonyl azides using PEG-400 as an efficient and eco-friendly reaction medium - Taylor & Francis. 5

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Functionalized Thiophenes

Thiophene heterocycles are privileged scaffolds in medicinal chemistry and materials science.[1][2] Their unique electronic properties and ability to engage in diverse biological interactions have led to their incorporation into a multitude of approved drugs and advanced materials.[3][4] Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a highly versatile building block, featuring three distinct functional handles: an ethyl ester, a bromo substituent, and a chlorosulfonyl group. This trifunctional nature allows for sequential and site-selective modifications, making it an invaluable starting material for the synthesis of complex molecular architectures.[5]

This technical guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions at the C-2 position of this thiophene derivative. As a Senior Application Scientist, the focus here is not merely on procedural steps but on the underlying chemical principles that govern these transformations, ensuring both successful execution and a deep understanding of the reaction dynamics.

Chemoselectivity: The Core Scientific Challenge

The primary challenge in the cross-coupling of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate lies in achieving chemoselectivity. The molecule presents two potential sites for palladium-catalyzed cross-coupling: the C-Br bond and the C-SO2Cl bond. Understanding the relative reactivity of these groups is paramount for predictable and high-yielding synthesis.

The generally accepted reactivity order for leaving groups in palladium-catalyzed cross-coupling reactions is: I > Br ≈ OTf > Cl.[6] Furthermore, studies on the cross-coupling of aryl sulfonyl chlorides have shown that the C-SO2Cl bond can also undergo oxidative addition to palladium, leading to desulfonative coupling.[2][7] The reactivity of the sulfonyl chloride group is generally found to be less than that of an aryl iodide but can be comparable to or greater than that of an aryl bromide, depending on the specific electronic environment and reaction conditions.[6]

For the target molecule, the strong electron-withdrawing nature of the adjacent ester and the distal chlorosulfonyl group influences the reactivity of the C-Br bond. It is anticipated that under carefully controlled, mild conditions, the more labile C-Br bond will react preferentially over the C-SO2Cl bond. This guide will focus on protocols designed to exploit this reactivity difference.

Strategic Approaches to Cross-Coupling

Two primary strategies can be envisioned for the selective functionalization of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate:

• Direct Selective Cross-Coupling: This approach leverages the inherent difference in reactivity between the C-Br and C-SO2Cl bonds to achieve coupling at the 2-position while leaving the chlorosulfonyl group intact for subsequent transformations.

• In Situ Derivatization and Coupling: In cases where the chlorosulfonyl group proves to be unstable or interferes with the desired coupling, it can be converted in situ to a more stable sulfonamide, followed by the cross-coupling reaction at the C-Br bond.[8][9]

This guide will primarily focus on the first strategy, providing detailed protocols for achieving selective C-C bond formation.

Palladium-Catalyzed Cross-Coupling Protocols

The following sections detail protocols for the most pertinent palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Stille, Heck, and Sonogashira couplings. The Suzuki-Miyaura and Stille couplings are particularly well-suited for this substrate due to their generally milder reaction conditions, which favor chemoselectivity.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of biaryl and vinyl-aryl structures from organoboron reagents and organic halides.[1][4]

Causality Behind Experimental Choices:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable and commercially available catalyst that is effective for the coupling of bromo-heterocycles.[10]

• Base: A moderately strong base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) is crucial for the transmetalation step, activating the boronic acid without promoting significant hydrolysis of the sulfonyl chloride or ester functionalities.[2][4]

• Solvent: A mixture of an organic solvent like 1,4-dioxane or toluene with water is essential. The organic solvent solubilizes the thiophene substrate and catalyst, while water is necessary to dissolve the inorganic base and facilitate the transmetalation process.[10]

Visualizing the Suzuki-Miyaura Catalytic Cycle:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Scale-Up Synthesis of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Introduction & Rationale

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a highly valuable, polyfunctional heterocyclic building block. It features three distinct orthogonal reactive sites: an ester, a bromine atom suitable for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), and a highly reactive sulfonyl chloride group. This compound is a critical intermediate in the development of advanced agrochemicals and sulfonamide-based therapeutics, including potent NLRP3 inflammasome inhibitors used in inflammatory disease research ()[1].

Mechanistic Causality & Regioselectivity

The chlorosulfonation of ethyl 2-bromothiophene-3-carboxylate relies on Electrophilic Aromatic Substitution (EAS). The sulfur atom in the thiophene ring donates electron density via resonance, preferentially activating the α -positions (C-2 and C-5).

Causality of Regioselectivity: Because the C-2 position is sterically hindered and electronically deactivated by the bulky bromine atom, and the C-3 position is occupied by the electron-withdrawing ethyl ester, the electrophilic attack is forced to be highly regioselective at the C-5 position. This predictable regiocontrol is essential for maintaining high purity profiles during scale-up.

Process Optimization & Scale-Up Strategy

Scaling up chlorosulfonation reactions presents significant thermal, kinetic, and safety challenges. Chlorosulfonic acid ( ClSO3​H ) acts as both a reactant and a hazardous, corrosive dehydrating agent ()[2].

• Reagent Selection & Co-Catalysis: While neat ClSO3​H (up to 8.0 equivalents) is commonly used in milligram-scale discovery batches, this approach scales poorly due to massive exotherms during aqueous quenching. Our optimized protocol utilizes a solvent-mediated approach (Dichloromethane) with a reduced stoichiometric excess of ClSO3​H (4.0 equiv), followed by the addition of Phosphorus pentachloride ( PCl5​ )[1].

• Causality of PCl5​ Addition: The initial reaction with ClSO3​H forms a sulfonic acid intermediate. Driving this intermediate completely to the sulfonyl chloride using only ClSO3​H requires a large excess and generates sulfuric acid as a byproduct. Adding PCl5​ efficiently chlorinates the intermediate, significantly improving the isolated yield and reducing the required equivalents of ClSO3​H .

• Quench Dynamics: The quenching step is the most critical safety juncture. Unreacted ClSO3​H reacts violently with water, releasing HCl and H2​SO4​ . A "reverse quench"—cannulating the reaction mixture into a massive excess of crushed ice and water—is mandatory to provide an adequate heat sink and prevent the hydrolysis of the moisture-sensitive sulfonyl chloride product ()[3].

Quantitative Data Summarization

Table 1: Process Optimization and Yield Comparison

Method	Equivalents of ClSO3​H	Co-Reagent	Temp Profile (°C)	Conversion (%)	Isolated Yield (%)	HPLC Purity (%)
A (Neat)	8.0	None	0 to 25	>95	68	92.0
B (Solvent)	5.0	None	-5 to 20	85	72	94.5
C (Optimized)	4.0	PCl5​ (1.2 eq)	-5 to 20	>99	89	98.5

Note: Method C represents the finalized scale-up protocol detailed below, demonstrating superior conversion and purity while minimizing hazardous reagent loads.

Experimental Protocol (100 g Scale)

Self-Validating System: This protocol includes specific In-Process Controls (IPCs) to ensure reaction fidelity before proceeding to subsequent steps.

Materials

• Ethyl 2-bromothiophene-3-carboxylate: 100.0 g (0.425 mol) ()[4]

• Chlorosulfonic acid ( ClSO3​H ): 198.0 g (1.70 mol, 4.0 equiv)

• Phosphorus pentachloride ( PCl5​ ): 106.2 g (0.510 mol, 1.2 equiv)

• Pyridine: 3.4 g (0.042 mol, 0.1 equiv)

• Dichloromethane (DCM): 500 mL (reaction) + 600 mL (extraction)

Step-by-Step Methodology

• Reactor Preparation: Equip a 2 L jacketed glass reactor with a mechanical overhead stirrer, internal PT-100 temperature probe, pressure-equalizing dropping funnel, and a nitrogen sweep. Route the exhaust through a caustic scrubber (20% NaOH) to neutralize evolved HCl and SO2​ gases.

• Substrate Dissolution: Charge the reactor with 500 mL of anhydrous DCM and 100.0 g of Ethyl 2-bromothiophene-3-carboxylate. Set the jacket chiller to cool the internal temperature to -5 °C.

• Electrophilic Addition: Load 198.0 g of chlorosulfonic acid into the dropping funnel. Begin dropwise addition at a rate that maintains the internal temperature strictly between -5 °C and 0 °C (approx. 60-90 minutes).

  • Causality: The initial sulfonation is highly exothermic. Strict thermal control prevents localized heating, which can lead to thiophene ring opening or polymerization.

• Maturation & IPC 1: Once the addition is complete, adjust the chiller to warm the mixture to 20 °C. Stir for 3 hours.

  • Self-Validation (IPC 1): Quench a 0.5 mL aliquot into ice water, extract with EtOAc, and analyze via HPLC or TLC (Hexanes/EtOAc 8:2). Proceed only when the starting material is <1% (Area%).

• Chlorination: Cool the reactor back to 0 °C. Add pyridine (3.4 g) in one portion. Then, add PCl5​ (106.2 g) portion-wise over 30 minutes. Allow the reaction to warm to 20 °C and stir for an additional 2 hours.

  • Causality: Pyridine acts as a nucleophilic catalyst, facilitating the transfer of chlorine from PCl5​ to the sulfonic acid intermediate, ensuring >99% conversion to the sulfonyl chloride[1].

• Reverse Quenching (CRITICAL): Prepare a 5 L reactor containing 2.0 kg of crushed ice and 1.0 L of deionized water, stirred vigorously. Transfer the reaction mixture from the 2 L reactor into the 5 L reactor via a PTFE transfer line at a rate that maintains the quench temperature below 10 °C.

  • Causality: Normal quenching (adding water to the reaction) would cause a localized runaway exotherm, destroying the product. Reverse quenching dissipates the heat instantly[3].

• Phase Separation & Washing: Stop stirring and allow the phases to separate. Drain the lower organic (DCM) layer. Extract the aqueous layer with additional DCM (2 x 300 mL). Combine the organic layers and wash with cold brine (500 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na2​SO4​ (100 g) for 30 minutes. Filter, and concentrate the filtrate under reduced pressure (rotary evaporator, bath temperature < 30 °C) to yield a crude solid.

  • Causality: Keeping the bath temperature below 30 °C prevents thermal degradation of the reactive sulfonyl chloride.

• Crystallization: Recrystallize the crude product from a mixture of Heptane/Ethyl Acetate (9:1) to afford the pure Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate as a pale yellow crystalline solid.

Process Visualization

Workflow for the scale-up synthesis of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

References

• Deep-Learning-Driven Discovery of SN3–1, a Potent NLRP3 Inhibitor with Therapeutic Potential for Inflammatory Diseases. Journal of Medicinal Chemistry, ACS Publications (2024). URL:[Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development, PMC (2023). URL:[Link]

• Thiophenol (Safe handling of Chlorosulfonic Acid). Organic Syntheses, Coll. Vol. 1, p.504 (1941). URL:[Link]

• Ethyl 2-bromothiophene-3-carboxylate Product Data. PubChem, CID 11390678. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Ethyl 2-bromothiophene-3-carboxylate | C7H7BrO2S | CID 11390678 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: One-Pot Sulfonamidation and Suzuki-Miyaura Cross-Coupling of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Executive Summary

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a highly functionalized, sulfur-containing heterocyclic building block widely utilized in the pharmaceutical industry for the development of bioactive biaryl sulfonamides and fused thienothiazine derivatives (e.g., oxicam-class NSAIDs).

Traditionally, the elaboration of such polyfunctional scaffolds requires multiple isolation and purification steps, leading to solvent waste and yield attrition. This application note details a highly efficient, one-pot synthetic workflow that leverages the orthogonal reactivity of the chlorosulfonyl and bromo moieties. By carefully selecting solvent systems and basic conditions, researchers can perform a rapid sulfonamidation followed directly by a palladium-catalyzed Suzuki-Miyaura cross-coupling in the same reaction vessel.

Mechanistic Insights & Orthogonal Reactivity

The success of this one-pot sequence relies entirely on the disparate electrophilicity and reaction requirements of the three functional groups present on the thiophene ring:

• C5-Chlorosulfonyl Group (-SO₂Cl): This is a hard, highly reactive electrophilic center. It undergoes rapid nucleophilic attack by primary or secondary amines at room temperature. The addition of a non-nucleophilic organic base (like N,N-Diisopropylethylamine, DIPEA) neutralizes the generated HCl, driving the reaction to completion within an hour[1].

• C2-Bromo Group (-Br): Halogens on electron-deficient thiophenes are generally stable to mild nucleophiles at room temperature. However, they are prime targets for oxidative addition by Palladium(0) species. Once the sulfonamide is formed, the C2-Br bond is activated via the addition of a Pd-catalyst and an arylboronic acid under aqueous basic conditions[2].

• C3-Ethyl Ester (-COOEt): The ester acts as an electron-withdrawing group, stabilizing the thiophene ring. It is sterically hindered by the adjacent bromine atom, rendering it stable against unintended amidation during Step 1, and resistant to saponification under the mild, short-duration aqueous basic conditions of Step 2.

Orthogonal reactivity map of the thiophene building block.

Experimental Workflow: The One-Pot System

Causality in Protocol Design

To achieve a true one-pot process, Tetrahydrofuran (THF) is selected as the universal solvent. If Dichloromethane (DCM) were used for the initial sulfonamidation, a solvent swap would be mandatory before the Suzuki coupling, as DCM is a poor solvent for high-temperature Pd-catalysis and can poison certain catalysts. THF easily dissolves the starting materials, promotes the sulfonamidation, and is fully miscible with the aqueous base required for the subsequent Suzuki-Miyaura transmetalation step[3].

One-pot synthetic workflow from chlorosulfonyl thiophene to biaryl sulfonamide.

Step-by-Step Methodology

Phase 1: In Situ Sulfonamidation

• Preparation: Purge a 50 mL round-bottom flask with inert gas (N₂ or Argon).

• Reagent Loading: Add Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 equiv, 1.0 mmol) and anhydrous THF (10 mL).

• Amine Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add the desired primary or secondary amine (1.1 equiv), followed immediately by DIPEA (2.0 equiv).

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 1 hour.

• Self-Validation Check: Analyze an aliquot via TLC (Hexanes/EtOAc 7:3). The starting material (UV active, high Rf) should be completely consumed, replaced by a highly polar sulfonamide intermediate.

Phase 2: Direct Suzuki-Miyaura Cross-Coupling 6. Catalyst & Coupling Partner Addition: To the same reaction flask (without workup), add the arylboronic acid (1.2 equiv) and the palladium catalyst, Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). 7. Base Addition: Add 2.0 mL of a 2M aqueous Na₂CO₃ solution. Note: The biphasic THF/Water system is critical for the transmetalation step of the catalytic cycle. 8. Heating: Attach a reflux condenser, heat the biphasic mixture to 75 °C, and stir vigorously for 4–6 hours. 9. Self-Validation Check: Perform LC-MS on the organic layer. The intermediate brominated sulfonamide will exhibit a distinct M / M+2 isotopic pattern of equal intensity. The reaction is complete when this pattern disappears and the desired biaryl mass is observed.

Phase 3: Workup and Isolation 10. Quenching: Cool the mixture to room temperature and dilute with Ethyl Acetate (20 mL) and Distilled Water (10 mL). 11. Extraction: Separate the layers. Extract the aqueous layer twice with EtOAc (15 mL each). 12. Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data: Suzuki Coupling Optimization

The choice of catalyst and base during Phase 2 is critical to preventing the degradation of the newly formed sulfonamide and ensuring complete conversion of the sterically hindered C2-bromo position.

Catalyst System	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq)	THF/H₂O (5:1)	75	62	Moderate yield; catalyst degradation (black Pd(0) precipitation) observed.
Pd(dppf)Cl₂ (5 mol%)	K₃PO₄ (aq)	THF/H₂O (5:1)	75	88	Excellent conversion; bidentate ligand prevents catalyst deactivation.
Pd(OAc)₂ / SPhos	Cs₂CO₃ (aq)	THF/H₂O (5:1)	75	91	Highest yield; ideal for highly sterically hindered boronic acids.
Pd(dppf)Cl₂ (5 mol%)	Et₃N (Organic)	THF (Anhydrous)	75	24	Poor conversion; aqueous base is strictly required for efficient transmetalation.

Table 1: Optimization parameters for the Phase 2 Suzuki-Miyaura cross-coupling of the in-situ generated thiophene sulfonamide.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield of reactions with Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of polyfunctional building blocks in drug discovery. Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a highly versatile but notoriously temperamental scaffold. It presents a classic chemoselectivity challenge: it contains a highly electrophilic sulfonyl chloride (C5), a cross-coupling-ready aryl bromide (C2), and a hydrolyzable ethyl ester (C3).

The key to maximizing your yield lies in orthogonal reactivity —manipulating one functional group without triggering the degradation of the others. This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each experimental choice.

I. Synthetic Strategy & Workflow

Attempting to perform palladium-catalyzed cross-coupling directly on this starting material is the most common point of failure. The highly reactive -SO2Cl group will poison palladium catalysts or irreversibly hydrolyze under basic coupling conditions. You must always secure the sulfonyl chloride first.

Fig 1: Chemoselective workflow prioritizing sulfonamidation prior to cross-coupling.

II. Frequently Asked Questions (FAQs)

Phase 1: Handling the Sulfonyl Chloride (-SO2Cl)

Q: My sulfonamide yield is consistently below 40%, and I observe a highly polar baseline spot on my TLC. What is happening? A: You are observing the hydrolysis of the sulfonyl chloride into the corresponding sulfonic acid. Chlorosulfonyl thiophenes are exceptionally electrophilic and hygroscopic. Ambient moisture or wet solvents will outcompete your amine. To prevent this, the reaction must be performed under strictly anhydrous conditions. Using anhydrous pyridine as both the solvent and acid scavenger is a highly effective, field-proven method[1]. Alternatively, dry dichloromethane (DCM) with triethylamine (TEA) at 0 °C can be used[2].

Q: How do I prevent the primary amine from attacking the C3-ethyl ester during sulfonamidation? A: This is a kinetic competition. The -SO2Cl group is significantly more electrophilic than the ester. By conducting the addition strictly at 0 °C and using only a slight excess of the amine (1.05 to 1.1 equivalents), you kinetically favor sulfonamide formation over amidation[3]. Do not apply heat until the sulfonyl chloride is fully consumed.

Phase 2: Palladium-Catalyzed Cross-Coupling (C2-Br)

Q: During the Suzuki coupling of my sulfonamide intermediate, my C3-ethyl ester disappears, and I isolate a highly water-soluble byproduct. How do I fix this? A: Standard Suzuki-Miyaura conditions often utilize strong aqueous bases (e.g., 2M NaOH or Na2​CO3​ ), which will rapidly saponify your C3-ethyl ester into a carboxylic acid. To preserve the ester, you must switch to a milder base. Anhydrous CsF in dioxane or K3​PO4​ in a biphasic Toluene/Water system provides the necessary basicity for transmetalation without triggering ester hydrolysis.

Q: My Suzuki coupling is stalling, and I recover mostly unreacted bromothiophene. Should I increase the temperature? A: Before increasing temperature (which risks ester degradation), evaluate your catalyst. Thiophene C-Br bonds can be challenging to activate. Switching to a catalyst with a bidentate phosphine ligand possessing a large bite angle, such as PdCl2​(dppf) , significantly accelerates the rate-limiting oxidative addition step and facilitates carbon monoxide insertion or direct cross-coupling[4].

III. Quantitative Data & Optimization Parameters

Summarized below are the optimized parameters for navigating the chemoselective pitfalls of this scaffold.

Reaction Phase	Target Group	Competing Side Reaction	Optimal Reagent / Condition	Expected Yield
Sulfonamidation	C5 -SO2Cl	Hydrolysis to Sulfonic Acid	Anhydrous Pyridine, N2 atm, 0 °C	80–95%
Sulfonamidation	C5 -SO2Cl	C3 Ester Amidation	1.05 eq Amine, strict 0 °C addition	>85%
Suzuki Coupling	C2 -Br	C3 Ester Saponification	PdCl2​(dppf) , K3​PO4​ , Toluene/H2O	75–90%
Suzuki Coupling	C2 -Br	Protodehalogenation	Degassed solvents, strict inert atm	<5% impurity

IV. Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as "self-validating systems," meaning they contain built-in analytical checkpoints to confirm the reaction trajectory in real-time.

Protocol A: Chemoselective Sulfonamide Synthesis

Causality: Pyridine acts as both the solvent and a nucleophilic catalyst, stabilizing the highly reactive sulfonyl chloride intermediate while neutralizing the HCl byproduct, preventing acidic degradation of the thiophene ring[1].

• Preparation: Flame-dry a round-bottom flask and purge with argon. Dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 eq) in anhydrous pyridine (0.2 M concentration).

  • Validation Checkpoint 1: The solution should be clear and pale yellow. Any immediate cloudiness indicates moisture contamination (pyridinium hydrochloride formation).

• Addition: Cool the flask to 0 °C using an ice bath. Add the desired amine (1.1 eq) dropwise over 10 minutes.

  • Validation Checkpoint 2: A slight exotherm should be observed. The reaction mixture will typically darken to a deep yellow/orange.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

  • Validation Checkpoint 3: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material ( Rf​≈0.7 ) must completely disappear, replaced by a more polar, UV-active product spot ( Rf​≈0.4 ).

• Workup: Pour the mixture into a 10-fold volume of crushed ice and 1M HCl to neutralize the pyridine.

  • Validation Checkpoint 4: The sulfonamide should precipitate as a solid. Filter, wash with cold water, and dry under high vacuum. LC-MS should confirm the [M+H]+ mass with the characteristic 1:1 bromine isotope pattern intact.

Protocol B: Ester-Preserving Suzuki-Miyaura Coupling

Causality: PdCl2​(dppf) is selected because its large P-Pd-P bite angle forces the palladium center into a geometry that highly favors oxidative addition into the electron-rich thiophene C-Br bond[4]. K3​PO4​ is chosen as the base because it is strong enough to activate the boronic acid for transmetalation but too sterically hindered and mild to saponify the ethyl ester.

• Preparation: In a Schlenk tube, combine the bromothiophene sulfonamide intermediate (1.0 eq), the aryl boronic acid (1.2 eq), K3​PO4​ (2.5 eq), and PdCl2​(dppf) (0.05 eq).

• Degassing (Critical Step): Add a 4:1 mixture of Toluene/Water. Seal the tube and perform three freeze-pump-thaw cycles or vigorously sparge with argon for 15 minutes.

  • Validation Checkpoint 1: The solution should be a clear, deep red/orange. If the solution turns black immediately upon heating, oxygen was present, and the Pd(0) has crashed out as inactive "palladium black".

• Reaction: Heat the mixture to 80 °C for 4–6 hours under argon.

  • Validation Checkpoint 2: LC-MS analysis of an organic aliquot should show the complete disappearance of the M and M+2 bromine isotope pattern, replaced by a single mass peak corresponding to the cross-coupled product.

• Isolation: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

V. Troubleshooting Logic Tree

If your cross-coupling step fails, follow this diagnostic tree to identify the root cause rapidly.

Fig 2: Troubleshooting logic tree for palladium-catalyzed cross-coupling failures.

VI. References

1.[1] Structure-Based Optimization of a Non-β-lactam Lead Results in Inhibitors That Do Not Up-Regulate β-Lactamase Expression in Cell Culture. Journal of Medicinal Chemistry / PMC. 1 2.[2] Expanding the binding envelope of CYP51 inhibitors targeting Trypanosoma cruzi with 4-aminopyridyl-based sulfonamide derivatives. European Journal of Medicinal Chemistry / PMC. 2 3.[3] Structure–Activity Relationship of USP5 Inhibitors. Journal of Medicinal Chemistry. 3 4.[4] Palladium-Catalyzed Carbonylative Cross-Coupling Reaction of Arylboronic Acids with Aryl Electrophiles: Synthesis of Biaryl Ketones. The Journal of Organic Chemistry. 4

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Purification techniques for Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate products

Answering the urgent need for robust purification strategies in pharmaceutical development, this Technical Support Center provides a comprehensive guide for researchers working with Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical laboratory challenges. This guide is structured to anticipate and solve real-world purification issues, ensuring the integrity of your research and the quality of your final compound.

The primary challenge in handling Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate lies in the high reactivity of the sulfonyl chloride group, which is exceptionally sensitive to moisture. This guide emphasizes techniques and precautions necessary to prevent hydrolysis and other degradation pathways, ensuring you obtain a product of the highest possible purity.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

Question 1: After my aqueous workup and extraction, my TLC plate shows a new, highly polar spot that streaks significantly. What is this impurity and how can I avoid it?

Answer: This is a classic and the most common issue encountered with this compound. The highly polar, streaking spot is almost certainly the corresponding sulfonic acid, formed by the hydrolysis of the chlorosulfonyl (-SO₂Cl) group.

• Causality: The sulfonyl chloride functional group is highly electrophilic and reacts readily with nucleophiles, with water being a prime example. Even trace amounts of water in solvents, on glassware, or from atmospheric humidity during handling can cause this degradation. Heteroaromatic sulfonyl chlorides, particularly those on five-membered rings like thiophene, are known for their limited stability and susceptibility to hydrolysis.[1][2] This reaction replaces the -Cl with an -OH group, yielding the sulfonic acid (-SO₃H), which is highly polar and often appears as a streak on silica gel TLC plates.

• Preventative Measures:

  • Anhydrous Workup: If your reaction chemistry allows, avoid an aqueous workup entirely. Quench the reaction with an anhydrous agent and proceed directly to filtration and solvent removal.

  • Rigorous Anhydrous Technique: If an aqueous wash is unavoidable, perform it quickly with ice-cold brine (to reduce the solubility of the organic product in the aqueous layer) and immediately dry the organic phase thoroughly with a robust drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Inert Atmosphere: Handle the compound under an inert atmosphere (Nitrogen or Argon) whenever possible, especially during concentration and preparation for the next step.

  • Aprotic Solvents: Ensure all solvents used for extraction and chromatography (e.g., Dichloromethane, Ethyl Acetate, Hexanes) are freshly dried and stored over molecular sieves.

Question 2: My ¹H NMR spectrum of the crude product shows two distinct sets of thiophene proton signals with very similar integration. What could be the cause, and how can I separate these compounds?

Answer: This observation strongly suggests the presence of a positional isomer. Depending on the synthetic route used to introduce the bromine or the chlorosulfonyl group, you may have formed an isomeric byproduct. For instance, bromination could have occurred at the 2-position as desired, but also at the 4-position.

• Causality: The directing effects of the substituents on the thiophene ring influence the regioselectivity of electrophilic substitution reactions. Minor variations in reaction conditions (temperature, reagent stoichiometry) can lead to the formation of a mixture of isomers.

• Separation Strategy: Separating positional isomers is often challenging due to their similar polarities.[3]

  • TLC Optimization: First, find a solvent system that shows any separation, even if minimal, on a TLC plate. Test various binary and ternary mixtures of hexanes, ethyl acetate, dichloromethane, and toluene.

  • High-Performance Flash Chromatography:

    • High Surface Area Silica: Use silica gel with a smaller particle size (e.g., 230-400 mesh) for higher resolution.

    • Long Column: Employ a longer and narrower column to increase the number of theoretical plates.

    • Shallow Gradient or Isocratic Elution: A slow, shallow gradient or an optimized isocratic (single solvent mixture) elution will provide the best chance of separation.[4] Avoid aggressive solvent polarity changes.

  • Alternative Stationary Phases: If silica gel fails, consider using alumina (neutral or basic), which can offer different selectivity based on interactions with the compound.

Question 3: After column chromatography, my product fractions are pure by TLC, but upon solvent removal, the product turns into a dark, viscous oil and the purity drops. What is happening?

Answer: This indicates product degradation on the chromatography column or during solvent evaporation.

• Causality:

  • Acid-Catalyzed Decomposition: Standard silica gel is slightly acidic and can catalyze the decomposition of sensitive compounds over long exposure times. The sulfonyl chloride group can be particularly susceptible.

  • Thermal Decomposition: Removing the solvent on a rotary evaporator at elevated temperatures can cause the compound to decompose. Sulfonyl chlorides can be thermally labile.[2]

  • Residual Acidic Impurities: If the crude product contains trace acidic impurities from the synthesis (e.g., HCl), these can become concentrated during evaporation and cause degradation.

• Solutions:

  • Deactivate Silica Gel: Neutralize the silica gel by pre-treating it. This can be done by flushing the packed column with the eluent containing a small amount of a non-nucleophilic base, like triethylamine (~0.1-0.5%), followed by re-equilibration with the pure eluent.

  • Rapid Chromatography: Do not let the compound sit on the column for an extended period. Perform the chromatography efficiently and begin evaporating the solvent from pure fractions immediately.

  • Low-Temperature Evaporation: Remove the solvent at a low temperature (≤ 30°C) using a rotary evaporator. If the solvent has a high boiling point, use a high-vacuum pump.

  • Azeotropic Removal: Co-evaporate the final product with an anhydrous, non-reactive solvent like toluene to help remove final traces of chromatography solvents without excessive heating.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify the final product: column chromatography or recrystallization?

A1: The choice depends on the nature of the impurities.

• Column Chromatography is superior for removing impurities with different polarities, such as isomeric byproducts or unreacted starting materials. It is the most versatile method for this compound, provided anhydrous conditions are maintained.

• Recrystallization is highly effective for removing small amounts of impurities if the crude product is already of moderate-to-high purity and is a solid. It can yield a very pure, crystalline product. However, finding a suitable solvent system that doesn't react with the sulfonyl chloride can be challenging. A detailed solvent screening protocol is essential.[5]

Q2: How should I store Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate to ensure its stability?

A2: Due to its moisture and potential thermal sensitivity, the compound must be stored under stringent conditions.[1]

• Temperature: Store at low temperatures, ideally at -20°C.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

• Container: Use a sealed vial with a Teflon-lined cap. For added protection, place the vial inside a larger, sealed container with a desiccant.

Q3: Which analytical techniques are most suitable for assessing the purity of the final product?

A3: A combination of techniques is recommended for a comprehensive assessment.

• ¹H and ¹³C NMR Spectroscopy: This is the primary method for confirming the structure and identifying any organic impurities.

• HPLC Analysis: A non-aqueous (normal phase) HPLC method can provide high-resolution separation and allow for accurate quantification of purity. Reverse-phase HPLC is generally not suitable due to the aqueous mobile phases which would cause rapid hydrolysis.

• Elemental Analysis: Provides the percentage composition of C, H, N, S, etc., which is a strong indicator of absolute purity.

Experimental Protocols

Protocol 1: Anhydrous Flash Column Chromatography

This protocol details the purification of the title compound, emphasizing the exclusion of moisture.

Materials:

• Crude Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

• Silica Gel (230-400 mesh), dried in a vacuum oven at >120°C for 12 hours.

• Anhydrous Hexane, Anhydrous Ethyl Acetate (stored over molecular sieves)

• Glass chromatography column, flasks, and collection tubes (all oven-dried)

• Nitrogen or Argon gas supply

Procedure:

• TLC Analysis: Determine an optimal eluent system that gives the product an Rf value of ~0.2-0.3. A good starting point is a mixture of Hexane and Ethyl Acetate (e.g., 9:1 or 4:1 v/v).

• Column Packing (Dry Packing):

  • Insert a plug of glass wool at the bottom of the column and add a small layer of sand.

  • Pour the oven-dried silica gel into the column. Tap the column gently to ensure even packing. Add another layer of sand on top.

  • Flush the column with the initial, low-polarity eluent under a positive pressure of inert gas until the entire silica bed is wetted. Do not let the solvent level drop below the top layer of sand.[6]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of anhydrous dichloromethane or the eluent.

  • Alternatively, perform a "dry loading": dissolve the crude product in a volatile solvent, add a small amount of dry silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the determined solvent system, maintaining a slight positive pressure with inert gas to ensure a steady flow rate.

  • Collect fractions and monitor them by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure at a low temperature (≤ 30°C).

  • Place the final product under high vacuum to remove residual solvents and immediately transfer to a sealed container for storage.

Visual Workflow for Purification

Caption: General workflow for the purification of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common purification issues.

Data Summary Table

Table 1: Troubleshooting Summary

Issue Observed	Probable Cause	Recommended Solution(s)
New, polar, streaking spot on TLC	Hydrolysis of the sulfonyl chloride to sulfonic acid.	Implement strict anhydrous techniques; avoid aqueous workups if possible; handle under inert gas.
Multiple spots with similar Rf values	Presence of positional isomers or related byproducts.	Optimize TLC to find a suitable eluent; use high-performance flash chromatography with a long column and shallow gradient.
Product darkens/decomposes after column	Acid-catalyzed or thermal degradation.	Use neutralized silica gel; perform chromatography quickly; remove solvent at low temperature (<30°C).
Low yield after recrystallization	Compound is too soluble in the chosen solvent; premature crystallization.	Screen for a solvent where the compound has high solubility when hot and low solubility when cold; ensure slow cooling.[5]
Product is an oil instead of a solid	Presence of impurities (e.g., residual solvent or byproducts) depressing the melting point.	Re-purify using high-resolution chromatography; ensure complete removal of solvents under high vacuum.

References

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides (PDF). ResearchGate. [Link]

• Sulfonyl Chlorides as Thiol Surrogates for Carbon–Sulfur Bond Formation: One-Pot Synthesis of Thioethers and Thioesters. The Journal of Organic Chemistry. [Link]

• 2-Thiopheneacetyl chloride | C6H5ClOS. PubChem. [Link]

• Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Journal of Chemical and Pharmaceutical Research. [Link]

• SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES (PDF). ResearchGate. [Link]

• Application Note 10: Column Chromatography. Magritek. [Link]

• Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. PMC. [Link]

• 2-bromo-5-ethylthiophene-3-carboxylic acid — Chemical Substance Information. NextSDS. [Link]

• Synthesis and Evaluation of Ethyl 2-(2-Cyano-3-(Substituted Phenyl) Acrylamido)-4, 5, 6, 7-Tetrahydrobenzo[b] Thiophene-3-Carbox. International Journal of Current Microbiology and Applied Sciences. [Link]

• Practical preparation of ethyl 2-methylthiophene-3-carboxylate. PubMed. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• Column efficiency testing. Cytiva. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Synthesis and Spectral Characterization of Potential Impurities of Tiaprofenic Acid. TSI Journals. [Link]

• Process for preparation of 5-chloro-3-chlorosulphony 1-2-thiophenecarboxylic acid esters.

• Tandem Intramolecular Acyl Transfer-Desulphurisation for the Synthesis of Macrolactone Peptides. ChemComm. [Link]

• Is there any way to purify 3-bromo-5-TIPS thiophene having minor impurity of 2-bromo-5-TIPS thiophene? ResearchGate. [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journals. [Link]

• Preparation and properties of some 3-acetyl- and 3-formyl-5-halogenobenzo[b]thiophens. Journal of the Chemical Society C: Organic. [Link]

• Carboxylic acid synthesis by hydrolysis of thioacids and thioesters. Organic Chemistry Portal. [Link]

• The preparation method of 5-chloro-3-chlorosulfonyl-2-Thiophene Carboxylic Acid ester.

• Improvement of humidity stability of ethyl gallate by the cocrystal strategy and study of dissolution behavior of the cocrystal. CrystEngComm. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting the Synthesis of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals encountering yield limitations, purity issues, or unexpected byproducts during the chlorosulfonation of ethyl 2-bromothiophene-3-carboxylate.

Because thiophene rings are highly electron-rich, they are prone to over-reactivity and degradation under harsh electrophilic conditions[1]. The transformation to a chlorosulfonyl derivative is a delicate balance between driving the reaction to completion and preventing the nucleophilic collapse of the product during isolation.

Diagnostic Workflow: Identifying Side Reactions

Before adjusting your protocol, you must identify the primary mode of failure. The diagram below outlines the diagnostic logic for interpreting crude LC-MS or NMR data to pinpoint the exact side reaction occurring in your flask.

Diagnostic workflow for identifying and resolving chlorosulfonation side reactions.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why is my primary isolate the sulfonic acid byproduct instead of the target sulfonyl chloride?

The Causality: The desired chlorosulfonyl group (-SO₂Cl) is a highly reactive electrophile. During the aqueous workup required to quench excess chlorosulfonic acid (ClSO₃H), water acts as a nucleophile. If the internal temperature of the quench exceeds 5 °C, the kinetic energy overcomes the activation barrier for hydrolysis, rapidly converting the sulfonyl chloride back into the highly water-soluble sulfonic acid (-SO₃H)[2]. The Solution: The quench must be performed by reverse addition (adding the reaction mixture dropwise to a massive excess of vigorously stirred crushed ice, not liquid water) to ensure the exothermic heat of dilution is instantly absorbed.

Q2: LC-MS shows a high-molecular-weight impurity (approx. double the starting material). What causes this bis-thiophene sulfone formation?

The Causality: Chlorosulfonation is a two-step cascade. The starting material first forms a sulfonic acid intermediate, which is then converted to the sulfonyl chloride by additional ClSO₃H. If the concentration of ClSO₃H is too low, the intermediate sulfonic acid (or the newly formed sulfonyl chloride) will act as an electrophile and attack an unreacted molecule of the electron-rich thiophene starting material, forming a bridged bis-thiophene sulfone[2]. The Solution: Maintain a strict stoichiometric excess of ClSO₃H (minimum 4.0 to 5.0 equivalents). Alternatively, utilizing a co-reagent like PCl₅ or SOCl₂ can rapidly drive the intermediate to the sulfonyl chloride, kinetically outcompeting the bimolecular sulfone formation[3].

Q3: I am observing cleavage of the ethyl ester group. How can I protect it?

The Causality: The reaction of excess ClSO₃H with water during the quench generates large volumes of sulfuric acid (H₂SO₄) and hydrochloric acid (HCl). This creates a localized environment of boiling, concentrated aqueous acid—perfect conditions for the classic acid-catalyzed hydrolysis of an ethyl ester. The Solution: Ester cleavage is almost entirely an artifact of poor temperature control during the quench. By maintaining the quench temperature strictly below 5 °C and immediately extracting the product into an organic solvent (like dichloromethane) to separate it from the aqueous acid, the ester will remain intact[4].

Q4: Could the chlorosulfonation be occurring at the 4-position instead of the 5-position?

The Causality: While thiophenes can undergo substitution at both the 4- and 5-positions, regioselectivity here is tightly controlled by the existing substituents[5]. The bromine at the 2-position is an ortho/para director (which translates to the 5-position in a thiophene ring). The ethyl carboxylate at the 3-position is a meta director (which also points to the 5-position). Because both groups synergistically direct the incoming electrophile to the 5-position, and the 4-position is sterically hindered, 4-substitution is highly improbable unless extreme forcing conditions are used.

Mechanistic Pathway of Side Reactions

Understanding the divergence points in the reaction mechanism is critical for implementing preventive measures.

Mechanistic pathways showing desired chlorosulfonation vs. competing side reactions.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the empirical relationship between reagent stoichiometry, quench temperature, and the resulting product distribution. This data highlights why strict adherence to the SOP is non-negotiable.

ClSO₃H Equivalents	Quench Temp (°C)	Target Product Yield (%)	Sulfonic Acid Impurity (%)	Sulfone Impurity (%)	Ester Cleavage (%)
2.0 eq	0 – 5 °C	55%	15%	28%	< 2%
5.0 eq	0 – 5 °C	89%	< 5%	< 2%	< 2%
5.0 eq	20 – 25 °C	35%	45%	< 2%	18%
5.0 eq + PCl₅	0 – 5 °C	92%	< 2%	< 1%	< 2%

Data Interpretation: Low equivalents of chlorosulfonic acid directly correlate with high sulfone formation. Poor temperature control during the quench exclusively drives hydrolysis of both the sulfonyl chloride and the ester.

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Phase 1: Electrophilic Aromatic Substitution

• Equipment Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and a drying tube (CaCl₂). Purge with inert gas (N₂ or Argon).

• Reagent Charging: Charge the flask with chlorosulfonic acid (5.0 equivalents). Cool the flask to 0 °C using an ice-salt bath.

• Substrate Addition: Dissolve Ethyl 2-bromothiophene-3-carboxylate (1.0 equivalent) in a minimal amount of anhydrous dichloromethane (DCM). Add this solution dropwise via the addition funnel over 30 minutes.

  • Causality: Dropwise addition prevents localized depletion of ClSO₃H, which would otherwise allow the intermediate to react with unreacted starting material to form the sulfone dimer.

• Reaction Maturation: Remove the ice bath and allow the mixture to slowly warm to room temperature. Stir for 2 to 3 hours.

  • Validation Checkpoint 1: Analyze an aliquot by TLC or LC-MS (quenched in anhydrous methanol to form the stable methyl sulfonate for analysis). The starting material must be completely consumed before proceeding.

Phase 2: Controlled Quench & Isolation

• The Reverse Quench (Critical Step): Prepare a large beaker containing crushed ice (at least 15 grams of ice per gram of ClSO₃H used). Vigorously stir the ice. Using a dropping funnel, add the crude reaction mixture dropwise directly onto the ice.

  • Causality: The reaction of ClSO₃H and water is violently exothermic. Reverse addition ensures water is always in massive excess and the latent heat of melting ice absorbs the exotherm, preventing hydrolysis[1].

  • Validation Checkpoint 2: Monitor the internal temperature of the ice slurry continuously. If the temperature rises above 5 °C, pause the addition immediately and add more ice.

• Extraction: Immediately transfer the cold quenched mixture to a separatory funnel. Extract rapidly with cold DCM (3 x 50 mL).

• Neutralization: Wash the combined organic layers with ice-cold saturated aqueous NaHCO₃ solution until the aqueous phase is neutral.

  • Validation Checkpoint 3: Test the pH of the aqueous wash. It must be ≥ 7. If traces of HCl or H₂SO₄ remain in the organic layer, they will auto-catalyze the degradation of the sulfonyl chloride during solvent evaporation.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature < 30 °C) to afford Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate.

Sources

• 1. Thiophene-2-sulfonic acid | 79-84-5 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. evitachem.com [evitachem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Preventing Desulfonylation in Thiophenesulfonyl Chloride Workflows

Welcome to the Technical Support Center. As researchers and drug development professionals, working with heteroarylsulfonyl chlorides—specifically thiophene-2-sulfonyl chloride and its derivatives—presents unique synthetic challenges. The most notorious of these is desulfonylation (the unintended extrusion of SO2​ ).

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. We will dissect the causality behind why the thiophene ring drives SO2​ loss, how to manipulate reaction kinetics to retain the sulfonyl moiety, and provide field-proven, self-validating protocols to ensure reproducible sulfonamide and sulfone synthesis.

Mechanistic Causality: Why Does Desulfonylation Occur?

To prevent desulfonylation, we must first understand the thermodynamic and kinetic forces at play. Thiophenesulfonyl chlorides are inherently more prone to SO2​ extrusion than their benzenesulfonyl counterparts.

The Heteroaryl Effect: The thiophene ring is highly electron-rich. When the S-Cl or C-S bond is activated—either via transition-metal insertion or Single Electron Transfer (SET)—the resulting intermediate (a thienyl-palladium species or a thienyl radical) is significantly stabilized by the electron-donating nature of the sulfur-containing heteroaromatic ring. This stabilization dramatically lowers the activation energy required for SO2​ extrusion [1][2].

Mechanistic pathways of thiophene-2-sulfonyl chloride: Sulfonylation vs. Desulfonylation.

Quantitative Condition Matrix

The fate of the sulfonyl group is entirely dictated by your choice of catalyst, base, and temperature. The table below summarizes the expected outcomes based on specific reaction environments.

Reaction Type	Reagents / Catalyst	Solvent	Temp (°C)	Primary Outcome	SO2​ Retention
Amination	Amine (1.1 eq), DIPEA (2.0 eq)	DCM	0 to 25	Thiophenesulfonamide	> 95%
Amination	Amine (1.1 eq), NaOH (aq)	THF/H₂O	60	Hydrolysis / Tar	< 10%
Cross-Coupling	Boronic Acid, Pd(PPh3​)4​	Toluene	100	Desulfonylated Biaryl	< 5%
Cross-Coupling	Boronic Acid, Pd(OAc)2​ , BrettPhos	THF	50	Aryl Thienyl Sulfone	~ 80%
Photoredox	Photocatalyst (Ir/Ru), Light ( hν )	MeCN	25	Thienyl Radical Addition	0%

Troubleshooting FAQs

Q1: I am performing a standard amination to make a sulfonamide, but my reaction turns into a black tar with very low yield. What is happening? A1: You are likely triggering a Single Electron Transfer (SET) event. Thiophenesulfonyl chlorides are sensitive to strong bases (like alkoxides or unhindered strong amines) and ambient light, which can initiate a radical cascade [2]. The resulting thienyl radicals rapidly polymerize, forming the "black tar." Fix: Shield your reaction flask from direct light using aluminum foil. Switch to a milder, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) or pyridine, and strictly maintain the temperature between 0 °C and 25 °C.

Q2: I am trying to synthesize a sulfone via Palladium-catalyzed Suzuki-Miyaura coupling using thiophene-2-sulfonyl chloride, but I only isolate the desulfonylated biaryl product. How do I retain the SO2​ group? A2: Palladium(0) readily inserts into the S-Cl bond. At standard cross-coupling temperatures (>60 °C), the Pd-SO2​ complex undergoes rapid SO2​ extrusion, acting as an aryl halide equivalent [1]. To prevent this and retain the sulfonyl group, you must alter the kinetics of the catalytic cycle. Fix: Lower the reaction temperature to 40–50 °C. More importantly, use bulky, electron-rich phosphine ligands (e.g., BrettPhos or XPhos). These ligands sterically crowd the metal center and electronically stabilize the [Ar-SO2​-Pd-Cl] intermediate, disfavoring the transition state required for SO2​ extrusion [3].

Q3: Can I use aqueous basic workups for thiophenesulfonyl chloride reactions? A3: It is highly discouraged if unreacted sulfonyl chloride remains, or if the product is a sensitive sulfonate ester. The electron-rich thiophene ring makes the sulfonyl sulfur highly electrophilic, leading to rapid hydrolysis into thiophenesulfonic acid. This acid is highly water-soluble and will be lost in the aqueous layer. Fix: Quench with saturated aqueous NaHCO3​ rather than NaOH , and ensure the amination reaction has reached full conversion via TLC before adding any aqueous solutions.

Validated Experimental Protocol: Desulfonylation-Free Sulfonamide Synthesis

This protocol is designed as a self-validating system . By monitoring specific visual and chemical checkpoints, you can ensure that radical initiation and thermal desulfonylation have been successfully suppressed.

Materials Required:

• Thiophene-2-sulfonyl chloride (1.0 eq, strictly stored under inert atmosphere)

• Primary or Secondary Amine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 5 minutes. Causality: Moisture promotes competitive hydrolysis, generating HCl which can stall the amination.

• Amine Dissolution: Dissolve the amine (1.1 eq) and DIPEA (2.0 eq) in anhydrous DCM to achieve a 0.2 M solution.

• Thermal Control (Critical): Submerge the flask in an ice-water bath and allow the solution to cool to exactly 0 °C for 10 minutes. Causality: Low temperatures suppress the homolytic cleavage of the S-Cl bond, preventing radical-induced desulfonylation.

• Electrophile Addition: Dissolve thiophene-2-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise over 15 minutes to the chilled amine mixture.

  • Validation Checkpoint: The solution should remain clear or turn pale yellow. If the solution rapidly turns dark brown or black, localized exothermic heating or radical initiation has occurred.

• Reaction Maturation: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to slowly warm to room temperature (20–25 °C) over 2 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The sulfonyl chloride (highly mobile, UV active) should disappear, replaced by a lower Rf​ spot corresponding to the sulfonamide.

• Workup: Quench the reaction by adding saturated aqueous NaHCO3​ . Transfer to a separatory funnel and extract with DCM ( 3×15 mL).

• Acid Wash: Wash the combined organic layers with cold 1M HCl ( 1×10 mL). Causality: This selectively protonates and removes excess amine and DIPEA into the aqueous layer without hydrolyzing the newly formed sulfonamide.

• Isolation: Wash with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace thiophene dimers are present.

References

• Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids Journal of the American Chemical Society[Link]

• Recent Advances in C–C Bond Formation via Visible Light-Mediated Desulfonylation and Its Application in the Modification of Biologically Active Compounds Molecules (via PMC)[Link]

• Divergent Synthesis of 1,6-Dicarbonyls and Sulfone-Bridged 1,7-Dicarbonyls from N-(Arylsulfonyl)acrylamides and Cyclopropanols via the Control of SO2 Insertion Organic Letters[Link]

Catalyst selection for cross-coupling with Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

Topic: Catalyst Selection & Chemoselectivity for Cross-Coupling with Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the advanced technical support center. This guide addresses the complex chemoselectivity challenges encountered when performing transition-metal-catalyzed cross-coupling reactions on bifunctional thiophene scaffolds.

Frequently Asked Questions (FAQs): Understanding the Reactivity Profile

Q1: I am attempting a standard Suzuki-Miyaura coupling at the C2-bromo position, but my LCMS shows complete consumption of the starting material with no desired product. What is happening? A: The failure stems from the hyper-reactivity of the C5-chlorosulfonyl (-SO₂Cl) group. Under standard aqueous basic Suzuki conditions, two competing pathways destroy your starting material:

• Rapid Hydrolysis: Aqueous bases (e.g., K₂CO₃, NaOH) rapidly hydrolyze the highly electrophilic -SO₂Cl group into a chemically inert sulfonic acid.

• Chemoselective Pd-Insertion: Even under strictly anhydrous conditions, electron-rich Pd(0) catalysts undergo oxidative addition into the highly polarized S-Cl bond significantly faster than the C-Br bond[1]. This leads to unintended desulfonylative coupling at C5 rather than the desired C-C coupling at C2[1].

Q2: Why doesn't the Pd catalyst prefer the C2-bromo position, given that aryl bromides are standard cross-coupling electrophiles? A: Beyond the inherent electronic preference for the S-Cl bond, the C3-ethyl carboxylate group exerts severe steric hindrance on the adjacent C2-bromo position. This steric bulk kinetically retards the oxidative addition of Pd(0) into the C-Br bond, making the sterically accessible and highly electrophilic C5-chlorosulfonyl group the overwhelmingly favored site for initial catalyst insertion.

Q3: Is it possible to cross-couple at the C2-Br bond while leaving the -SO₂Cl group completely intact? A: Direct coupling at C2 while retaining the -SO₂Cl group is thermodynamically and kinetically disfavored. The scientifically sound approach is an orthogonal protection strategy : derivatize the -SO₂Cl group into a stable sulfonamide first, perform the cross-coupling at C2, and proceed with your synthetic sequence. Sulfonamides are completely inert to Pd(0) insertion and tolerate standard basic Suzuki conditions[2].

Q4: What if my actual goal is to perform a desulfonylative cross-coupling at the C5 position? A: If you intend to couple at C5 by extruding SO₂, you must use strictly anhydrous conditions with specific base/catalyst combinations. For Suzuki couplings, Na₂CO₃ is the optimal base because it activates the boronic acid without rapidly degrading the sulfonyl chloride[1].

Visualizing Chemoselectivity Workflows

Caption: Chemoselectivity of Pd(0) insertion: S-Cl bond vs C-Br bond.

Caption: Orthogonal workflow for C2 cross-coupling via transient C5 protection.

Quantitative Data & Catalyst Selection

If your experimental design requires targeting the C5 position via desulfonylative cross-coupling , catalyst and base selection is the single most critical failure point.

Table 1: Base Screening for Desulfonylative Suzuki Coupling[1]

Causality: The base must be strong enough to form the reactive boronate complex but mild enough to prevent the nucleophilic attack on the -SO₂Cl group.

Base	Reaction Outcome	Mechanistic Causality
Na₂CO₃	Optimal Yield (Good)	Activates boronic acid efficiently while minimizing -SO₂Cl hydrolysis.
Cs₂CO₃	0% (Complete consumption)	Overly basic; rapidly degrades the sulfonyl chloride into an unreactive sulfonate before Pd insertion can occur.
NaOAc	Low Yield (6%)	Converts the sulfonyl chloride into a less reactive sulfonate ester, stalling transmetalation.
Et₃N	Trace / No reaction	Insufficient Lewis basicity to activate the boronic acid intermediate.

Table 2: Catalyst Systems for Desulfonylative Cross-Coupling

Causality: Different transmetalating agents require specific ligand architectures to stabilize the highly reactive Pd-SO₂-Ar intermediate prior to SO₂ extrusion.

Coupling Type	Optimal Catalyst System	Key Additives	Reference & Causality
Suzuki-Miyaura	Pd(PPh₃)₄ (8 mol%)	Na₂CO₃ (2-3 equiv)	Pd(PPh₃)₄ provides optimal electron density for S-Cl insertion without requiring complex proprietary ligands[1].
Stille	Pd₂(dba)₃ (1.5 mol%)	CuBr·Me₂S, TFP	CuBr acts as a critical co-catalyst to scavenge ligands and accelerate transmetalation from the organostannane[3].
Negishi	Pd₂(dba)₃ or Pd(PPh₃)₄	None	Organozinc reagents couple smoothly without base, entirely avoiding base-mediated -SO₂Cl hydrolysis[4].

Self-Validating Experimental Methodologies

Protocol A: Orthogonal Protection (Targeting C2-Coupling)

Objective: Convert the reactive -SO₂Cl group to a stable sulfonamide to allow chemoselective Suzuki coupling at the C2-Br position.

• Initiation: Dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 equiv) in anhydrous DCM (0.1 M) under a strict nitrogen atmosphere.

• Temperature Control: Cool the solution to 0 °C using an ice bath. Causality: Low temperatures prevent the amine from undergoing competitive aromatic nucleophilic substitution (SNAr) at the C2-Br position.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.2 equiv) dropwise.

• Protection: Add the desired secondary amine (e.g., morpholine, 1.05 equiv) dropwise over 10 minutes. Stir for 1 hour at 0 °C.

• Self-Validation Check: Analyze the reaction via TLC (Hexanes/EtOAc). The highly polar, streak-prone -SO₂Cl starting material must be completely consumed, replaced by a distinct, UV-active sulfonamide spot.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM, dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Suzuki Coupling at C2 (Post-Protection)

Objective: Perform C-C bond formation at the C2 position now that the C5 position is passivated.

• Setup: Dissolve the C5-sulfonamide-C2-bromo thiophene intermediate (1.0 equiv) and the aryl boronic acid (1.5 equiv) in a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v).

• Catalyst & Base: Add K₂CO₃ (2.5 equiv) and Pd(dppf)Cl₂ (5 mol%). Causality: The C3-ethyl carboxylate provides significant steric hindrance. Pd(dppf)Cl₂ is a highly active, bidentate catalyst that forces a cis-geometry, accelerating the transmetalation and reductive elimination steps despite steric bulk.

• Reaction: Heat the mixture to 80 °C under nitrogen for 12 hours.

• Self-Validation Check: Analyze via LCMS. Confirm the presence of the cross-coupled product mass. The characteristic 1:1 isotopic doublet of the bromine atom must be absent from the product mass spectrum.

• Isolation: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol C: Direct Desulfonylative Suzuki Coupling (Targeting C5)

Objective: Exploit the hyper-reactivity of the S-Cl bond to achieve C-C coupling with the extrusion of SO₂.

• Setup: Dissolve Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (1.0 equiv) and aryl boronic acid (1.2 equiv) in strictly anhydrous Toluene (0.1 M).

• Reagents: Add anhydrous Na₂CO₃ (2.0 equiv) and Pd(PPh₃)₄ (8 mol%).

• Reaction: Heat to 90 °C under a strict argon atmosphere for 8-12 hours.

• Self-Validation Check: Monitor the reaction vessel for SO₂ gas evolution (bubbling). Check LCMS for the desulfonylated C5-aryl-C2-bromo product. The bromine isotopic signature must still be present, confirming the C2-Br bond is untouched.

• Workup: Filter the crude mixture through a pad of Celite to remove inorganic salts, concentrate, and purify.

References

• Title: Palladium-Catalyzed Stille Cross-Couplings of Sulfonyl Chlorides and Organostannanes Source: Journal of the American Chemical Society URL
• Title: Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids Source: Organic Letters - ACS Publications URL
• Source: Tetrahedron Letters (via Thieme Connect)
• Title: Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids Source: Journal of the American Chemical Society - ACS Publications URL

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to Catalytic Systems for the Functionalization of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the precise and efficient functionalization of heterocyclic scaffolds is paramount. Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate stands as a versatile, yet challenging, building block. Its electron-deficient nature, a consequence of the ester and chlorosulfonyl substituents, significantly influences the reactivity of the C-Br bond. This guide offers a comparative analysis of palladium-catalyzed cross-coupling systems for the derivatization of this key intermediate, providing field-proven insights to inform your selection of the optimal catalytic strategy.

The Substrate: Understanding the Reactivity of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

The electronic properties of the thiophene ring in our target molecule are dominated by the two electron-withdrawing groups (EWGs): the ester at the 3-position and the chlorosulfonyl group at the 5-position. This electronic landscape has profound implications for its participation in cross-coupling reactions. The C-Br bond at the 2-position is activated towards oxidative addition to a low-valent palladium center, a critical first step in many cross-coupling catalytic cycles. However, the same EWGs can also influence the stability of intermediates and the overall reaction kinetics. The chlorosulfonyl group, in particular, may exhibit sensitivity to certain nucleophiles or basic conditions, a factor that must be carefully considered when selecting a catalytic system.

Comparative Analysis of Key Catalytic Systems

The choice of a catalytic system is not a one-size-fits-all decision. It is a nuanced process that depends on the desired transformation and the specific coupling partner. Here, we compare four of the most powerful palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, in the context of our target substrate.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C(sp²)-C(sp²) bonds. Given the electron-deficient nature of our substrate, it is an excellent candidate for this reaction.

Catalytic System Performance:

Catalyst System Component	Recommendation & Rationale
Palladium Precatalyst	Pd(PPh₃)₄, Pd(OAc)₂
Ligand	SPhos, XPhos, P(t-Bu)₃
Base	K₃PO₄, K₂CO₃, Cs₂CO₃
Solvent	1,4-Dioxane/H₂O, Toluene, DMF

Expertise & Experience:

The selection of the ligand is critical. For electron-deficient aryl bromides, bulky and electron-rich phosphine ligands such as SPhos and XPhos are often superior.[1] They promote the oxidative addition step and facilitate the reductive elimination, leading to higher turnover numbers and yields.[2] The choice of base is also crucial; inorganic bases like K₃PO₄ and K₂CO₃ are generally effective and well-tolerated.[3][4] The use of aqueous solvent mixtures, such as dioxane/water, can enhance the rate of transmetalation.[5]

Trustworthiness (Self-Validating System):

A well-designed Suzuki-Miyaura reaction for this substrate would involve the slow addition of the boronic acid to a mixture of the bromothiophene, palladium precatalyst, ligand, and base. This ensures a low steady-state concentration of the boronic acid, minimizing potential side reactions. Monitoring the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of the product provides a clear indication of reaction progress.

Experimental Protocol (Suzuki-Miyaura Coupling of an Analogous Bromothiophene):

A general procedure for the Suzuki coupling of a substituted 2-bromothiophene with an arylboronic acid is as follows:[3]

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 2-bromothiophene derivative (1.0 mmol), the arylboronic acid (1.1 mmol), and K₃PO₄ (2.0 mmol).

• Add the palladium catalyst, such as Pd(PPh₃)₄ (2.5 mol%).

• Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 ratio, 5 mL).

• Stir the reaction mixture at an elevated temperature (e.g., 90 °C) for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycle:

Caption: The Suzuki-Miyaura catalytic cycle.

Heck Reaction: Vinylation of the Thiophene Core

The Heck reaction provides a powerful method for the formation of C-C bonds by coupling the bromothiophene with an alkene.[6] The electron-withdrawing nature of the substituents on our target molecule should facilitate this reaction.

Catalytic System Performance:

Catalyst System Component	Recommendation & Rationale
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃
Ligand	PPh₃, P(o-tol)₃, P(t-Bu)₃
Base	Et₃N, K₂CO₃
Solvent	DMF, NMP, Dioxane

Expertise & Experience:

For the Heck reaction of electron-deficient aryl bromides, palladium acetate is a common and effective precatalyst.[7] The choice of phosphine ligand can influence the reaction rate and selectivity. While triphenylphosphine is often sufficient for simple substrates, more sterically demanding and electron-rich ligands like tri(o-tolyl)phosphine or tri-tert-butylphosphine can be beneficial, especially for less reactive alkenes. An organic base such as triethylamine is commonly used to neutralize the HBr generated during the reaction.[8]

Trustworthiness (Self-Validating System):

A typical Heck reaction is performed under an inert atmosphere. The progress can be monitored by the consumption of the starting materials via TLC or GC-MS. The formation of palladium black is a common observation and does not necessarily indicate catalyst deactivation.

Experimental Protocol (Heck Reaction of an Analogous Bromothiophene):

A general procedure for the Heck coupling of a substituted bromothiophene with an alkene is as follows:[7]

• In a dry Schlenk flask under an inert atmosphere, combine the bromothiophene derivative (1.0 mmol), the alkene (1.2 mmol), palladium(II) acetate (2 mol%), and the phosphine ligand (4 mol%).

• Add an anhydrous polar aprotic solvent such as DMF (5 mL).

• Add the base, for example, triethylamine (1.5 mmol).

• Heat the reaction mixture to a temperature between 80-120 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.

Visualizing the Experimental Workflow:

Caption: A generalized workflow for the Heck reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the method of choice for installing an alkyne group onto the thiophene ring, creating a C(sp²)-C(sp) bond.[9] This reaction typically employs a dual catalytic system of palladium and copper.

Catalytic System Performance:

Catalyst System Component	Recommendation & Rationale
Palladium Precatalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Copper Co-catalyst	CuI
Ligand	PPh₃
Base	Et₃N, Diisopropylamine (DIPA)
Solvent	THF, DMF

Expertise & Experience:

The classic Sonogashira conditions involving a palladium catalyst like PdCl₂(PPh₃)₂ and a copper(I) iodide co-catalyst are generally effective for aryl bromides.[10] The amine base, typically triethylamine or diisopropylamine, serves both as a base and as a solvent in some cases. The reaction is usually carried out at room temperature or with gentle heating. Copper-free Sonogashira protocols have also been developed to avoid the issue of Glaser-Hay homocoupling of the terminal alkyne, often employing more sophisticated ligands and stronger bases.[11][12]

Trustworthiness (Self-Validating System):

The reaction should be carried out under strictly anaerobic conditions to prevent the oxidative homocoupling of the alkyne (Glaser coupling). Degassing the solvent and using an inert atmosphere are crucial. The reaction can be monitored by the disappearance of the starting materials on TLC or GC-MS.

Experimental Protocol (Sonogashira Coupling of an Analogous Bromothiophene):

A general procedure for the Sonogashira coupling of a substituted bromothiophene is as follows:[10][13]

• To a dry Schlenk flask under an inert atmosphere, add the bromothiophene derivative (1.0 mmol), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and copper(I) iodide (4 mol%).

• Add an anhydrous solvent such as THF or DMF (5 mL) and the amine base (e.g., triethylamine, 2.0 mmol).

• Add the terminal alkyne (1.1 mmol) dropwise.

• Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with saturated aqueous NH₄Cl solution to remove copper salts, followed by water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.

Visualizing the Dual Catalytic Cycle:

Caption: The interconnected catalytic cycles of the Sonogashira reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

For the synthesis of arylamines, the Buchwald-Hartwig amination is an indispensable tool.[14] This reaction allows for the coupling of the bromothiophene with a wide range of amines.

Catalytic System Performance:

Catalyst System Component	Recommendation & Rationale
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	Xantphos, BINAP, RuPhos, SPhos
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane

Expertise & Experience:

The choice of ligand and base is highly dependent on the nature of the amine coupling partner. For primary and secondary amines, bulky, electron-rich phosphine ligands are generally required to facilitate the C-N reductive elimination.[15][16] Strong, non-nucleophilic bases like sodium tert-butoxide are often used, but for substrates with base-sensitive functional groups like our chlorosulfonyl group, milder inorganic bases such as K₃PO₄ or Cs₂CO₃ may be necessary.[17] Careful optimization of the base will be critical to avoid decomposition of the starting material.

Trustworthiness (Self-Validating System):

The Buchwald-Hartwig amination is highly sensitive to air and moisture, so stringent inert atmosphere techniques are required. The reaction progress is typically monitored by LC-MS due to the polarity of the amine products.

Experimental Protocol (Buchwald-Hartwig Amination of an Analogous Bromothiophene):

A general procedure for the Buchwald-Hartwig amination of a substituted bromothiophene is as follows:[15][17]

• To a dry Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., Xantphos, 2-4 mol%), and the base (e.g., Cs₂CO₃, 1.4 mmol).

• Add the bromothiophene derivative (1.0 mmol) and the amine (1.2 mmol).

• Add an anhydrous solvent such as toluene or dioxane (5 mL).

• Seal the tube and heat the reaction mixture to a temperature between 80-110 °C for 12-24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.

Visualizing the Logical Relationships in Catalyst Selection:

Caption: Decision-making flowchart for Buchwald-Hartwig catalyst selection.

Conclusion and Future Directions

The functionalization of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate opens a gateway to a diverse array of novel chemical entities. The choice of the catalytic system is a critical determinant of the success of any synthetic endeavor. For C-C bond formation, Suzuki-Miyaura and Heck couplings offer reliable and high-yielding pathways, with the selection of bulky, electron-rich phosphine ligands being a key factor for success. For the introduction of alkynyl functionalities, the Sonogashira coupling remains the premier method, with careful control of reaction conditions to prevent side reactions. The Buchwald-Hartwig amination provides access to valuable arylamine derivatives, although careful selection of a mild base is imperative to preserve the integrity of the chlorosulfonyl group.

The next frontier in the catalytic functionalization of such thiophene derivatives lies in the development of more sustainable and efficient catalytic systems, including those based on earth-abundant metals and those that can operate under milder conditions with lower catalyst loadings. As our understanding of reaction mechanisms deepens, so too will our ability to design bespoke catalytic systems for even the most challenging of substrates.

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• Littke, A. F.; Fu, G. C. Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 1999 , 64 (1), 10–11. [Link]

• Martin, R.; Buchwald, S. L. Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 2008 , 41 (11), 1461–1473. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 2007 , 107 (3), 874–922. [Link]

• Navarro, O.; et al. Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes. Organic Letters, 2014 , 16 (14), 3724–3727. [Link]

• Ruiz-Castillo, P.; Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 2016 , 116 (19), 12564–12649. [Link]

• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 2000 , 100 (8), 3009–3066. [Link]

• Hartwig, J. F. Palladium-Catalyzed Amination of Aryl Halides. In Modern Amination Methods; Ricci, A., Ed.; Wiley-VCH: Weinheim, Germany, 2000; pp 1-34. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Wolfe, J. P.; Wagaw, S.; Marcoux, J.-F.; Buchwald, S. L. Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Accounts of Chemical Research, 1998 , 31 (12), 805–818. [Link]

• Nobel Prize Outreach AB. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. 2010 . [Link]

• Corbet, J.-P.; Mignani, G. Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 2006 , 106 (7), 2651–2710. [Link]

• Ali, A.; et al. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 2016 , 10, 4. [Link]

• Liu, L.; et al. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation. Chemical Science, 2023 , 14(7), 1835-1843. [Link]

• de Vries, J. G. The Heck reaction. In The Handbook of Homogeneous Catalysis; Wiley-VCH: Weinheim, Germany, 2002; pp 1-36. [Link]

• Gelman, D.; Buchwald, S. L. Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Tosylates with Terminal Alkynes: Use of a Copper Cocatalyst Is Not Necessary. Angewandte Chemie International Edition, 2003 , 42 (47), 5993–5996. [Link]

• Soheili, A.; et al. Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters, 2003 , 5 (22), 4191–4194. [Link]

• Yin, L.; Liebscher, J. Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 2007 , 107 (1), 133–173. [Link]

• Hassan, J.; et al. Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 2002 , 102 (5), 1359–1470. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 2002 , 41 (22), 4176–4211. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Gujjarappa, R.; et al. Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. European Journal of Organic Chemistry, 2014 , 2014 (21), 4521-4531. [Link]

• Al-Masum, M.; Kumar, C. S. S. R. Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes. Organic Letters, 2014 , 16 (14), 3724-3727. [Link]

• Soheili, A.; et al. Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters, 2003 , 5 (22), 4191-4194. [Link]

• Gelman, D.; Buchwald, S. L. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 2018 , 20 (15), 4481-4485. [Link]

• Khan, I.; et al. Palladium(0) Catalyzed Suzuki Cross-Coupling Reaction of 2,5-dibromo-3-methylthiophene: Selectivity, Characterization, DFT Studies and Their Biological Evaluations. Molecules, 2018 , 23 (5), 1083. [Link]

• Gorgani, L.; et al. A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry, 2024 , 3(1), 1-12. [Link]

• Len, C.; et al. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts, 2017 , 7 (5), 146. [Link]

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Benchmarking the synthesis of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate against other methods

As drug discovery pipelines increasingly rely on functionalized sulfonamides for target inhibition, the demand for highly pure, regioselectively functionalized thiophene sulfonyl chlorides has surged. Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate (CAS: 1245647-67-9) is a critical electrophilic building block in this domain[1]. However, synthesizing this molecule presents a unique chemical challenge: the reaction conditions must be harsh enough to functionalize the deactivated thiophene ring, yet mild enough to preserve the acid-sensitive ethyl ester and prevent halogen-metal exchange or migration of the 2-bromo substituent.

This guide benchmarks three distinct synthetic methodologies—Direct Chlorosulfonation, Directed Lithiation/Sulfinylation, and Vilsmeier-type Chlorosulfonation—evaluating their mechanistic causality, scalability, and experimental robustness.

Mechanistic Rationale and Regioselectivity

Before selecting a synthetic route, it is critical to understand the electronic and steric environment of the starting material, ethyl 2-bromothiophene-3-carboxylate [2].

The thiophene ring is inherently electron-rich, but the substituents dictate the site of electrophilic attack:

• C2 Position: Blocked by the bromine atom.

• C4 Position: Strongly deactivated by the electron-withdrawing inductive and mesomeric effects of the adjacent ethyl ester at C3.

• C5 Position: Remains the most nucleophilic site, benefiting from the electron-donating resonance of the ring sulfur.

Consequently, electrophilic aromatic substitution is strictly directed to the C5 position.

Fig 1. Mechanistic causality governing the strict C5 regioselectivity during electrophilic attack.

Benchmarking Synthetic Workflows

We benchmark three primary methods to install the chlorosulfonyl group at the C5 position. Each method balances yield, reagent toxicity, and operational complexity differently.

Fig 2. Divergent synthetic workflows for 5-chlorosulfonylthiophene-3-carboxylate synthesis.

Method A: Direct Chlorosulfonation (The Industry Standard)

Chlorosulfonic acid ( ClSO3​H ) is a powerful, dual-action reagent that acts as both the sulfonating agent and the chlorinating agent[3]. While highly efficient, the extreme acidity can lead to partial hydrolysis of the ethyl ester if the exotherm is not strictly managed[4].

Expertise & Causality: Pre-cooling the acid to 0 °C is non-negotiable. The initial sulfonation releases H2​SO4​ , generating significant heat. If the internal temperature exceeds 15 °C during addition, the ester will begin to cleave, yielding the undesired carboxylic acid byproduct[4].

Step-by-Step Protocol:

• Setup: Equip a flame-dried 3-neck flask with a magnetic stirrer, an internal temperature probe, and a nitrogen inlet.

• Reagent Preparation: Add neat chlorosulfonic acid (5.0 equiv) to the flask and cool to 0 °C using an ice-brine bath.

• Addition: Dissolve ethyl 2-bromothiophene-3-carboxylate (1.0 equiv) in a minimal amount of anhydrous CH2​Cl2​ (optional, for viscosity control) and add dropwise via an addition funnel. Maintain the internal temperature below 5 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to 25 °C. Stir for 2 hours.

• Quench & Isolation: Carefully pour the reaction mixture dropwise over vigorously stirred crushed ice. Extract immediately with cold CH2​Cl2​ (3x). Wash the combined organic layers with cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Validation Checkpoint: Monitor the reaction via TLC (Hexane:EtOAc 8:2). Quench a 50 µL aliquot in ice-water and extract with CH2​Cl2​ prior to spotting. This prevents the strongly acidic reaction mixture from degrading the silica gel and ensures the sulfonyl chloride (which runs lower than the starting material) is accurately represented.

Method B: Directed Lithiation and Sulfinylation (The Precision Approach)

This method bypasses harsh acidic conditions entirely, relying instead on the kinetic acidity of the C5 proton.

Expertise & Causality: Lithium diisopropylamide (LDA) is chosen over n-Butyllithium to prevent competitive halogen-metal exchange at the C2-bromine position. The resulting C5-lithio species rapidly traps sulfur dioxide gas to form a stable lithium sulfinate, which is subsequently chlorinated by N-chlorosuccinimide (NCS).

Step-by-Step Protocol:

• Lithiation: In a flame-dried flask under N2, dissolve the starting material (1.0 equiv) in anhydrous THF. Cool to -78 °C. Add LDA (1.1 equiv, 2.0 M in THF/heptane) dropwise. Stir for 30 minutes.

• Sulfinylation: Bubble anhydrous SO2​ gas through the solution for 15 minutes, or add a saturated solution of SO2​ in THF. Stir for an additional 30 minutes at -78 °C, then allow to warm to room temperature.

• Chlorination: Concentrate the mixture to remove excess SO2​ and THF. Resuspend the lithium sulfinate intermediate in CH2​Cl2​ . Add NCS (1.2 equiv) in one portion at 0 °C. Stir for 1 hour at room temperature.

• Isolation: Dilute with water, extract with CH2​Cl2​ , dry, and purify via short-path silica gel chromatography.

Validation Checkpoint: The formation of the lithium sulfinate is visually indicated by a distinct color shift (typically pale yellow to deep orange) upon SO2​ introduction.

Method C: Vilsmeier-Type Chlorosulfonation (The Mild Alternative)

As demonstrated by Sone et al., a 1:1 complex of N,N-dimethylformamide (DMF) and sulfuryl chloride ( SO2​Cl2​ ) acts as a highly effective, mild chlorosulfonating agent[5].

Expertise & Causality: This method is specifically advantageous for acid-sensitive or halogenated thiophenes. It suppresses the polymerization and halogen-rearrangement side reactions commonly observed with neat chlorosulfonic acid[5]. The active electrophile is a Vilsmeier-type intermediate that selectively attacks the C5 position.

Step-by-Step Protocol:

• Complex Formation: Cool anhydrous DMF (1.3 equiv) to 0 °C. Add freshly distilled SO2​Cl2​ (1.3 equiv) dropwise. Maintain the temperature below 25 °C. Stir for 30 minutes to ensure complete formation of the hygroscopic solid/viscous complex[5].

• Reaction: Add ethyl 2-bromothiophene-3-carboxylate (1.0 equiv) to the complex. Heat the mixture to 95 °C for 1 to 2 hours[5].

• Isolation: Cool the viscous brown mixture to room temperature, pour into ice-water, and extract with Chloroform ( CHCl3​ ). Wash the organic layer with 5% NaHCO3​ to remove residual acids, dry, and concentrate[5].

Validation Checkpoint: The successful formation of the DMF- SO2​Cl2​ complex is validated by the appearance of a hygroscopic solid or viscous oil within 10 minutes of SO2​Cl2​ addition. Failure to observe this indicates wet DMF or degraded SO2​Cl2​ [5].

Quantitative Benchmarking

The following table summarizes the performance metrics of the three methodologies based on standard laboratory-scale execution (10–50 mmol).

Metric	Method A: Direct Chlorosulfonation	Method B: Lithiation / Sulfinylation	Method C: DMF- SO2​Cl2​ Complex
Overall Yield	75 - 85%	60 - 70%	80 - 90%
Regioselectivity (C5:C4)	> 95:5	> 99:1	> 98:2
Atom Economy	Low (Requires large excess of acid)	Moderate	High (Near stoichiometric)
Scalability	Excellent (Standard in manufacturing)	Poor (Requires cryogenic reactors)	Good (Easily scaled to multi-gram)
Primary Drawback	Harsh exotherm; risk of ester hydrolysis	Expensive reagents; SO2​ gas handling	Requires heating to 95 °C

Conclusion and Recommendations

For the synthesis of Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate , the choice of methodology depends heavily on the operational scale and equipment availability:

• For rapid, small-to-medium scale synthesis (1-50g): Method C (DMF- SO2​Cl2​ ) is the superior choice. It provides excellent yields while protecting the ethyl ester and preventing bromine migration, bypassing the hazards of neat chlorosulfonic acid[5].

• For large-scale manufacturing (>1 kg): Method A (Direct Chlorosulfonation) remains the industry standard due to the exceptionally low cost of chlorosulfonic acid[3]. However, strict engineering controls (jacketed reactors, precise dosing pumps) must be employed to manage the exotherm and prevent ester hydrolysis[4].

• For highly sensitive analogs: If the substrate contains additional acid-labile protecting groups, Method B (Lithiation) offers the highest precision, albeit at the cost of cryogenic overhead.

References

• Cremlyn, R. J., Goulding, K. H., Swinbourne, F. J., & Yung, K.-M. (1981). "THE REACTIONS OF SOME THIOPHENE SULFONYL DERIVATIVES." Phosphorus and Sulfur and the Related Elements, 10(1). URL:[Link]

• Sone, T., Abe, Y., Sato, N., & Ebina, M. (1985). "The Use of N,N-Dimethylformamide-Sulfonyl Chloride Complex for the Preparation of Thiophenesulfonyl Chlorides." Bulletin of the Chemical Society of Japan, 58(3), 1063–1064. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11390678, Ethyl 2-bromothiophene-3-carboxylate." PubChem. URL:[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. Ethyl 2-bromothiophene-3-carboxylate | C7H7BrO2S | CID 11390678 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. api.pageplace.de [api.pageplace.de]
• 4. Thiophene-2-sulfonic acid | 79-84-5 | Benchchem [benchchem.com]
• 5. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate proper disposal procedures

Essential Safety and Disposal Guide: Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate

For researchers and drug development professionals, handling highly reactive electrophiles requires moving beyond basic compliance to a deep understanding of chemical causality. Ethyl 2-bromo-5-(chlorosulfonyl)thiophene-3-carboxylate is a complex intermediate featuring a moisture-sensitive chlorosulfonyl group (-SO₂Cl), a reactive bromothiophene core, and an ethyl ester.

This guide provides field-proven, self-validating protocols for the safe handling, quenching, and disposal of this compound, ensuring laboratory safety and environmental compliance.

Hazard Profile & Chemical Causality

To design a safe disposal protocol, one must first understand the mechanistic behavior of the compound's functional groups. The primary driver of this molecule's hazard profile is the chlorosulfonyl group .

When exposed to water, sulfonyl chlorides undergo a violently exothermic hydrolysis reaction, generating the corresponding sulfonic acid and toxic hydrogen chloride (HCl) gas[1]. If this reaction is not thermally and chemically controlled, localized boiling can cause the splattering of corrosive liquids and rapid pressurization of reaction vessels.

Quantitative Hazard Summary

Chemical Feature	Hazard Classification	Mechanistic Causality & Risks
-SO₂Cl Group	Water-Reactive, Corrosive	Reacts exothermically with ambient moisture or water to liberate HCl gas. Causes severe skin burns and eye damage[2].
Bromothiophene Core	Halogenated Organic	Highly toxic to aquatic life. Cannot be disposed of in standard organic waste; requires segregation into halogenated waste streams.
Incompatibilities	Reactive Hazard	Incompatible with water, alcohols, strong bases (e.g., NaOH), and amines. Contact leads to uncontrolled exothermic reactions[3].

Emergency Spill Response

In the event of a spill, standard aqueous cleanup methods are strictly prohibited.

• DO NOT USE WATER: Applying water or wet paper towels will initiate a violent exothermic reaction and release toxic HCl gas[3].

• Containment: Evacuate non-essential personnel. Wearing full PPE (chemical-resistant gloves, goggles, face shield, and respirator if outside a hood), cover the spill with a dry, inert absorbent.

• Neutralization: Use a 1:1:1 mixture by weight of sodium carbonate (soda ash), bentonite, and dry sand. The sodium carbonate slowly neutralizes the acidic byproducts without the rapid exotherm associated with liquid water.

• Collection: Sweep the absorbed material using non-sparking tools into a dry, sealable container. Label as "Hazardous Waste - Water Reactive Solid" and contact Environmental Health and Safety (EHS)[3].

Disposal and Quenching Methodologies

The disposal strategy depends entirely on the state and quantity of the material. Bulk, unreacted chemical should never be quenched by the end-user due to the massive heat generated. Quenching is strictly reserved for reaction residues and small-scale (< 5 grams) waste[1].

Method A: Direct Disposal (For Bulk or Unused Material)

• Containment: Transfer the pure, unreacted compound into a clean, strictly dry, and chemically compatible container (e.g., glass bottle with a Teflon-lined cap).

• Atmosphere: Flush the headspace with an inert gas (Nitrogen or Argon) before sealing to prevent degradation from ambient humidity[2].

• Labeling: Label the container explicitly as "Water-Reactive Liquid/Solid, Corrosive" (often classified under UN3261 for transport)[4]. Do not mix with any other waste streams.

Method B: Controlled Quenching Protocol (For Reaction Residues)

This protocol utilizes a weak base (Sodium Bicarbonate, NaHCO₃) rather than a strong base (NaOH). Causality: A weak base buffers the generated HCl and controls the exotherm. The evolution of CO₂ gas serves as a visual, self-validating indicator of the reaction rate, allowing the chemist to pace the addition safely[1].

Step-by-Step Procedure:

• Preparation: In a large Erlenmeyer flask or beaker, prepare a saturated aqueous solution of NaHCO₃. You must use a large excess: at least 5 to 10 molar equivalents of base relative to the estimated amount of sulfonyl chloride[1].

• Cooling: Submerge the quenching flask in an ice-water bath (0 °C) and begin vigorous magnetic stirring. Temperature control is non-negotiable to suppress the exotherm.

• Dilution (The Heat Sink): Do not add the neat sulfonyl chloride directly to the aqueous base. Instead, dissolve the reaction residue in an inert, water-immiscible solvent (e.g., Dichloromethane or Ethyl Acetate). This ensures a homogeneous delivery and acts as a thermal heat sink[5].

• Dropwise Addition: Using an addition funnel or pipette, add the diluted sulfonyl chloride dropwise to the cold, stirred NaHCO₃ solution.

• Observation: Monitor for CO₂ bubbling. If foaming becomes too vigorous, halt the addition until the gas evolution subsides[1].

• Self-Validation: Once addition is complete, continue stirring at 0 °C for at least 30 minutes. Validate the completion of the quench by testing the aqueous layer with pH paper. The pH must be neutral or slightly basic (pH 7–8)[1]. If it is acidic, add more solid NaHCO₃ and continue stirring.

• Phase Separation: Transfer the quenched mixture to a separatory funnel.

  • Organic Layer: Contains the solvent and neutral organic byproducts. Dispose of in the Halogenated Organic Waste container (due to the bromothiophene core and potential DCM use).

  • Aqueous Layer: Contains sodium sulfonate salts and NaCl. Dispose of in the Aqueous Basic Waste container.

Disposal Decision Workflow

The following diagram illustrates the logical decision tree for handling this specific chemical waste.

Decision tree for the safe disposal and quenching of chlorosulfonyl thiophene derivatives.

References

• sulphuryl chloride SDS - Sdfine. Available at:[Link]

• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY - NJ.gov. Available at:[Link]

• US3108137A - Production of organic sulfonyl chlorides - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. US3108137A - Production of organic sulfonyl chlorides - Google Patents [patents.google.com]